The Strategic Synthesis and Therapeutic Potential of Ethyl 5-Cyanopyrazolo[1,5-a]pyridine-3-carboxylate Derivatives: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Foreword: The Emergence of a Privileged Scaffold In the landscape of medicinal chemistry, the pyrazolo[1,5-a]pyridine scaffold has distinguished itself as a...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Foreword: The Emergence of a Privileged Scaffold
In the landscape of medicinal chemistry, the pyrazolo[1,5-a]pyridine scaffold has distinguished itself as a "privileged structure," forming the core of numerous biologically active compounds. Its unique electronic properties and rigid, planar structure make it an ideal framework for designing molecules that can interact with a variety of biological targets with high affinity and specificity. This guide delves into a specific, highly functionalized derivative, Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate, a molecule poised as a versatile intermediate for the synthesis of novel therapeutics. We will explore its synthesis, based on established chemical principles, and discuss the vast potential of its derivatives in drug discovery, drawing upon the rich body of research surrounding the broader pyrazolo[1,5-a]pyridine class.
The Pyrazolo[1,5-a]pyridine Core: A Foundation for Drug Design
The fusion of a pyrazole and a pyridine ring creates the pyrazolo[1,5-a]pyridine system, a bicyclic heteroaromatic scaffold that has garnered significant attention in pharmaceutical research. Derivatives of this core have demonstrated a wide array of pharmacological activities, including but not limited to, anticancer, anti-inflammatory, anti-infectious, and central nervous system (CNS) effects. The versatility of this scaffold allows for substitutions at various positions, enabling fine-tuning of its physicochemical and biological properties.
The introduction of a cyano group at the 5-position and an ethyl carboxylate at the 3-position, as in our title compound, offers strategic advantages. The cyano group can act as a hydrogen bond acceptor or be a precursor for other functional groups, while the ester moiety provides a handle for further derivatization, such as amidation, to explore structure-activity relationships (SAR).
Synthesis of Ethyl 5-Cyanopyrazolo[1,5-a]pyridine-3-carboxylate: A Proposed Pathway
The proposed synthesis involves a one-pot, three-component reaction that is both atom-economical and convergent. This strategy leverages the dual reactivity of N-aminopyridinium ylides, which can act as both a 1,3-dipole for the cycloaddition and a nitrogen source for the in-situ formation of the cyano group.[1]
Step-by-step synthesis protocol for Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
An Application Note for the Synthesis of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate Introduction The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif found in numerous compounds of significant...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note for the Synthesis of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
Introduction
The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif found in numerous compounds of significant interest in medicinal chemistry and materials science. Molecules incorporating this core structure have demonstrated a wide range of biological activities, including roles as kinase inhibitors, antiherpetic agents, and adenosine antagonists.[1] The title compound, Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate, is a functionalized derivative that serves as a versatile building block for the development of novel therapeutic agents and functional materials.
This document provides a comprehensive, step-by-step protocol for the synthesis of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate. The synthetic strategy is centered around a highly efficient [3+2] cycloaddition reaction, a cornerstone of modern heterocyclic chemistry. This approach involves the in situ generation of an N-aminopyridinium ylide, which acts as a 1,3-dipole, followed by its reaction with an electron-deficient alkyne.[2][3] This guide is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering detailed procedural instructions, mechanistic insights, and practical advice to ensure a successful and reproducible outcome.
Reaction Principle: The [3+2] Dipolar Cycloaddition
The core of this synthesis is the 1,3-dipolar cycloaddition between an N-aminopyridinium ylide and an electron-deficient alkyne. This reaction class is a powerful tool for constructing five-membered rings.[3]
Ylide Formation: The process begins with the deprotonation of an N-aminopyridinium salt precursor using a suitable base. This removes the acidic proton from the exocyclic nitrogen, generating a highly reactive pyridinium ylide. This ylide is a neutral species with separated positive and negative charges, qualifying it as a 1,3-dipole.
Cycloaddition: The electron-rich ylide readily attacks the electron-deficient triple bond of the dipolarophile (in this case, ethyl propiolate). The presence of the electron-withdrawing ester group on the alkyne is crucial as it lowers the energy of the LUMO (Lowest Unoccupied Molecular Orbital), facilitating a rapid reaction with the HOMO (Highest Occupied Molecular Orbital) of the ylide.[3] This concerted or stepwise process forms a dihydro-pyrazolo[1,5-a]pyridine intermediate.
Aromatization: The bicyclic intermediate is not stable and undergoes spontaneous oxidative aromatization, often driven by atmospheric oxygen, to yield the final, stable pyrazolo[1,5-a]pyridine aromatic system.[1]
Application Note: Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate as a Privileged Scaffold in Drug Discovery
Executive Summary & Rationale Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1823228-03-0) is a highly versatile, bifunctional 5:6 aza-fused N-heteroaromatic building block. Characterized by its dipolar nature—...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Rationale
Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1823228-03-0) is a highly versatile, bifunctional 5:6 aza-fused N-heteroaromatic building block. Characterized by its dipolar nature—arising from the π-excessive pyrazole ring fused to a π-deficient pyridine ring—this scaffold provides exceptional chemical stability and a unique electronic profile[1]. In medicinal chemistry, the pyrazolo[1,5-a]pyridine core serves as a premium bioisostere for indoles, azaindoles, and purines. It frequently exhibits superior solubility, metabolic stability, and pharmacokinetic profiles compared to highly polar alternatives like imidazo[1,2-b]pyridazines[2].
Mechanistic Causality: The Power of Orthogonal Vectors
The strategic value of this specific building block lies in its dual, orthogonal functional handles, which allow medicinal chemists to systematically explore structure-activity relationships (SAR) without cross-reactivity:
The C3-Carboxylate (Ethyl Ester): This vector is optimally positioned to direct substituents into solvent-exposed regions or specific target sub-pockets. Hydrolysis to the corresponding carboxylic acid enables amide coupling, a strategy frequently employed to lock the molecular conformation and enhance target affinity[2].
The C5-Cyano Group: Acting as a strong electron-withdrawing group, the nitrile modulates the pKa of the core nitrogen atoms, which can improve membrane permeability. More importantly, it is a versatile synthetic handle. It can be reduced to a primary amine to act as a hydrogen-bond donor, or converted into a tetrazole—a well-established carboxylic acid bioisostere that improves metabolic stability while maintaining critical ionic interactions[3].
Bifunctional derivatization workflow for Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate.
Key Applications in Target-Directed Drug Discovery
Fragment-Based Drug Design (FBDD) against HIV-1
The pyrazolo[1,5-a]pyridine-3-carboxylate scaffold has been successfully utilized as an initial fragment hit targeting novel allosteric sites on HIV-1 Reverse Transcriptase (RT) ()[4]. By utilizing the C3 and C5 vectors to build out the fragment, researchers have developed non-nucleoside reverse transcriptase inhibitors (NNRTIs) that maintain efficacy against highly resistant mutant strains (e.g., K103N/Y181C)[4].
Kinase Inhibition (PI3K & EGFR)
In oncology, this core is a proven hinge-binder. The nitrogen atom of the pyrazole ring acts as a critical hydrogen-bond acceptor with the kinase hinge region[2]. Recent studies have demonstrated the efficacy of pyrazolo[1,5-a]pyridine derivatives as potent and selective PI3Kγ/δ inhibitors, inducing apoptosis in B-cell lymphoma models ()[5]. Furthermore, functionalized derivatives have been deployed as covalent inhibitors targeting Cys775 of the Epidermal Growth Factor Receptor (EGFR) to overcome therapeutic resistance[6].
Mechanism of target inhibition via hinge binding and sub-pocket exploration.
Quantitative Pharmacological Impact
The following table summarizes quantitative data demonstrating the scaffold's versatility across different therapeutic targets:
Maintains activity against K103N/Y181C resistant strains[4].
hDHODH (AML)
2-hydroxypyrazolo[1,5-a]pyridine derivative
IC₅₀ = 6.34 nM
Brequinar bioisostere; forms ion bridge with Arg136[3].
PI3Kγ/δ (Lymphoma)
Pyrazolo[1,5-a]pyridine derivative
Low µM (Cellular)
Induces cell cycle arrest and apoptosis; high metabolic stability[5].
Self-Validating Experimental Protocols
Protocol A: Selective Hydrolysis of the C3-Ethyl Ester
Objective: To generate 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylic acid for subsequent amide coupling, without hydrolyzing the sensitive C5-nitrile.
Causality: Lithium hydroxide (LiOH) in a mixed aqueous-organic solvent system provides mild basic conditions. The steric hindrance and electronic deactivation of the nitrile group ensure that the ester is hydrolyzed selectively, preventing the formation of unwanted primary amides or di-carboxylic acids.
Step-by-Step Methodology:
Dissolution: Dissolve Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (1.0 equiv, e.g., 500 mg) in a 3:1:1 mixture of THF/MeOH/H₂O (0.1 M concentration).
Reagent Addition: Add LiOH monohydrate (1.5 equiv) in one portion at 0 °C.
Reaction: Remove the ice bath and stir the mixture at room temperature for 4–6 hours.
Monitoring (Self-Validation Checkpoint 1): Perform TLC (Eluent: 50% EtOAc in Hexanes). The starting material (UV active, higher Rf) should disappear, replaced by a baseline spot (the highly polar lithium carboxylate salt).
Workup: Concentrate the mixture under reduced pressure to remove THF and MeOH. Dilute the aqueous layer with water and wash with diethyl ether to remove non-polar impurities.
Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH ~3 using 1M HCl. A precipitate will form.
Isolation: Filter the precipitate, wash with cold water, and dry under high vacuum to yield the pure carboxylic acid.
¹H NMR (DMSO-d₆): Confirm the disappearance of the ethyl signals (quartet at ~4.3 ppm, triplet at ~1.3 ppm) and the appearance of a broad -OH singlet >12.0 ppm.
IR Spectroscopy: Confirm the retention of the sharp C≡N stretch at ~2220 cm⁻¹.
Protocol B: N-Amination and Cycloaddition for Core Synthesis (Reference Standard)
Objective: De novo synthesis of the pyrazolo[1,5-a]pyridine core via 1,3-dipolar cycloaddition[4].
Causality: O-(2,4-dinitrophenyl)hydroxylamine is utilized as an electrophilic amination reagent to form the 1-aminopyridinium intermediate. Subsequent treatment with ethyl propiolate and a mild base (K₂CO₃) triggers a regioselective 1,3-dipolar cycloaddition, driven thermodynamically by the rearomatization of the bicyclic system.
Step-by-Step Methodology:
Amination: To a solution of the substituted 3-cyanopyridine (1.0 equiv) in DCM (0.15 M) at 0 °C, add O-(2,4-dinitrophenyl)hydroxylamine (0.95 equiv). Stir at room temperature for 2 hours.
Solvent Exchange: Concentrate the crude mixture under reduced pressure and redissolve the resulting 1-aminopyridinium salt in DMF (0.3 M).
Cycloaddition: Add ethyl propiolate (1.1 equiv) and K₂CO₃ (1.2 equiv). Stir the suspension at room temperature for 12–16 hours[4].
Monitoring (Self-Validation Checkpoint 1): LC-MS analysis of the reaction mixture should reveal the [M+H]⁺ mass of the cyclized pyrazolo[1,5-a]pyridine-3-carboxylate product.
Purification: Dilute with EtOAc, wash extensively with water and brine (to remove DMF and inorganic salts), dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (gradient Hexanes/EtOAc).
References
Bauman, J. D., et al. (2023). "Targeting HIV-1 Reverse Transcriptase Using a Fragment-Based Approach." Viruses, 15(4), 891.[Link]
Wang, Chun, et al. (2024). "Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors." Journal of Medicinal Chemistry, 67(17).[Link]
Sainas, Stefano, et al. (2021). "Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold: SAR of the Biphenyl Moiety." Journal of Medicinal Chemistry.[Link]
De Oliveira, et al. (2023). "Pyrazolopyridines and Pyrazolopyrimidines as Functional Dipolar Scaffolds: An Approach Regarding Synthesis and Photophysics." Molecules, 28(13), 4910.[Link]
NextSDS Chemical Database. "ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate — Chemical Substance Information."[Link]
Application Notes and Protocols for Cross-Coupling Reactions of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
This guide provides an in-depth exploration of cross-coupling methodologies for the functionalization of ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate. The protocols and insights presented herein are tailored for re...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth exploration of cross-coupling methodologies for the functionalization of ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate. The protocols and insights presented herein are tailored for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of novel molecular entities based on the pyrazolo[1,5-a]pyridine scaffold. This privileged heterocyclic motif is of significant interest due to its prevalence in bioactive compounds.[1][2] This document aims to serve as a practical resource, blending established principles of cross-coupling chemistry with specific considerations for the subject molecule.
Introduction: The Pyrazolo[1,5-a]pyridine Core and the Subject Molecule
The pyrazolo[1,5-a]pyridine ring system is a key pharmacophore found in a variety of therapeutic agents, including adenosine A1 antagonists and p38 kinase inhibitors.[1][3] Its unique electronic properties and structural rigidity make it an attractive scaffold for drug design. The subject of this guide, ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate, presents a unique canvas for further molecular elaboration. The presence of electron-withdrawing groups at the 5- and 3-positions significantly influences the reactivity of the heterocyclic core, which must be taken into account when designing cross-coupling strategies.
Direct functionalization of the pyrazolo[1,5-a]pyridine core can be achieved through various modern synthetic techniques, with palladium-catalyzed cross-coupling reactions being among the most powerful and versatile.[4][5] These reactions allow for the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[4][6] This guide will focus on several key cross-coupling reactions, providing both the theoretical underpinnings and practical, step-by-step protocols.
General Mechanistic Principles of Palladium-Catalyzed Cross-Coupling
A foundational understanding of the catalytic cycle is crucial for troubleshooting and optimizing cross-coupling reactions. The generally accepted mechanism for many palladium-catalyzed cross-couplings, such as the Suzuki-Miyaura reaction, involves three key steps: oxidative addition, transmetalation, and reductive elimination.[4][6][7]
Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.
Oxidative Addition: The active Pd(0) catalyst reacts with an organic halide (or triflate) to form a Pd(II) intermediate.[7]
Transmetalation: An organometallic reagent (e.g., an organoboron compound in Suzuki coupling) transfers its organic group to the palladium center.[4][7]
Reductive Elimination: The two organic fragments on the palladium center couple and are expelled, forming the desired product and regenerating the Pd(0) catalyst.[4][6]
The choice of ligand (L), base, and solvent are critical variables that influence the efficiency of each step in the catalytic cycle. For nitrogen-containing heterocycles, the Lewis basicity of the nitrogen atoms can lead to catalyst inhibition or poisoning, a challenge that can often be overcome by selecting bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands.[8][9][10]
C-H Functionalization of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
Direct C-H activation is an increasingly important strategy for the functionalization of heterocycles, as it avoids the need for pre-functionalized starting materials.[3] For the pyrazolo[1,5-a]pyridine scaffold, the C-3 and C-7 positions are often the most reactive sites for palladium-catalyzed C-H arylation.[3][11] Given that the C-3 position is already substituted in our target molecule, the C-7 position is the most likely site for direct functionalization.
This protocol is adapted from established methods for the C-H arylation of pyrazolo[1,5-a]pyridines.[3][12]
To a dry Schlenk tube under an argon atmosphere, add ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (1.0 equiv.), the desired aryl iodide (1.5 equiv.), palladium(II) acetate (0.05 equiv.), and silver(I) carbonate (2.0 equiv.).
Add anhydrous 1,4-dioxane (to achieve a 0.1 M concentration of the limiting reagent).
Seal the Schlenk tube and heat the reaction mixture at 120 °C for 12-24 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.
Filter the mixture through a pad of Celite® and wash the pad with additional ethyl acetate.
Concentrate the filtrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Causality Behind Experimental Choices:
Palladium(II) Acetate: A common and effective palladium source for C-H activation.
Silver(I) Carbonate: Acts as both a base and an oxidant, facilitating the C-H activation step.
1,4-Dioxane: A high-boiling point solvent suitable for this transformation. Anhydrous conditions are crucial to prevent side reactions.
Suzuki-Miyaura Coupling of Halogenated Derivatives
While C-H activation is elegant, classical cross-coupling of a halogenated precursor often provides a more robust and scalable route. The first step would be the selective halogenation of the pyrazolo[1,5-a]pyridine core, most likely at the C-7 position.
This protocol is based on general procedures for Suzuki-Miyaura couplings on nitrogen-containing heterocycles.[13][14][15][16]
Figure 2: General workflow for a Suzuki-Miyaura coupling reaction.
In a round-bottom flask, dissolve 7-bromo-ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (1.0 equiv.) and the arylboronic acid (1.2 equiv.) in a 4:1 mixture of 1,4-dioxane and water.
Add sodium carbonate (2.0 equiv.).
Degas the mixture by bubbling argon through the solution for 15-20 minutes.
Heat the reaction mixture to 90 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.
After completion, cool the reaction to room temperature and add water.
Extract the product with ethyl acetate (3 x volume of aqueous layer).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
Purify the crude product by flash column chromatography.
Troubleshooting Common Issues in Suzuki Couplings:
Issue
Potential Cause
Suggested Solution
Low Conversion
Inactive catalyst, insufficient heating
Use a fresh catalyst, ensure proper degassing, and consider a higher temperature or a more active catalyst system (e.g., PdCl₂(dppf)).
Protodeboronation
Presence of water and base, electron-deficient boronic acids
Use anhydrous conditions if possible, or a milder base like K₃PO₄.[9]
Homocoupling
Presence of oxygen, catalyst decomposition
Ensure thorough degassing.[9] Consider a different ligand or catalyst that is more stable.
Catalyst Poisoning
Coordination of the nitrogen heterocycle to palladium
Use a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos) to shield the palladium center.[9] Slow addition of the heterocycle can also help.
Sonogashira Coupling for the Introduction of Alkynyl Moieties
The Sonogashira coupling is a powerful method for forming carbon-carbon bonds between sp- and sp²-hybridized carbon atoms, providing access to valuable alkynyl-substituted heterocycles.[4][17]
An iodo-substituted substrate is generally more reactive than its bromo counterpart in Sonogashira couplings.
To a Schlenk flask under an argon atmosphere, add 7-iodo-ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (0.03 equiv.), and copper(I) iodide (0.06 equiv.).
Add anhydrous THF, followed by triethylamine.
Add the terminal alkyne (1.2 equiv.) dropwise.
Stir the reaction at room temperature for 6-18 hours.
Monitor the reaction by TLC or LC-MS.
Upon completion, concentrate the reaction mixture under reduced pressure.
Redissolve the residue in dichloromethane and wash with saturated aqueous ammonium chloride solution.
Dry the organic layer over anhydrous sodium sulfate and concentrate.
Purify the crude product by flash column chromatography.
Key Considerations:
Homocoupling of the Alkyne (Glaser Coupling): This is a common side reaction.[18] It can be minimized by maintaining a strictly oxygen-free environment.
Copper-Free Conditions: In cases where the copper co-catalyst is problematic (e.g., with sensitive substrates), copper-free Sonogashira protocols can be employed, often requiring a different palladium catalyst and ligand system.
Buchwald-Hartwig Amination for C-N Bond Formation
The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of C-N bonds with a broad scope of amine and aryl halide coupling partners.[19][20][21]
In a glovebox or under an inert atmosphere, charge a Schlenk tube with tris(dibenzylideneacetone)dipalladium(0) (0.02 equiv.), Xantphos (0.04 equiv.), and cesium carbonate (1.5 equiv.).
Add anhydrous toluene, followed by the amine (1.2 equiv.).
Seal the tube and heat the reaction mixture at 100-110 °C for 12-24 hours.
Monitor the reaction by LC-MS.
Cool the reaction to room temperature, dilute with ethyl acetate, and filter through Celite®.
Wash the filtrate with water and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate.
Purify the crude product by flash column chromatography.
Rationale for Reagent Selection:
Pd₂(dba)₃ and Xantphos: This is a robust catalyst system for Buchwald-Hartwig aminations, with Xantphos being a bulky, electron-rich ligand that promotes the desired catalytic cycle and prevents catalyst deactivation.
Cesium Carbonate: A strong, non-nucleophilic base that is effective in these couplings.
Conclusion
The functionalization of ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate via cross-coupling reactions opens a gateway to a diverse range of novel chemical entities. This guide has provided a framework for approaching C-H activation, Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions on this specific scaffold. Successful implementation of these protocols will depend on careful attention to reaction conditions, particularly the choice of catalyst, ligand, base, and the maintenance of an inert atmosphere. The provided protocols and troubleshooting guides should serve as a valuable starting point for researchers in their synthetic endeavors.
References
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Three successive and regiocontroled palladium cross-coupling reactions to easily synthesize novel series of 2,4,6-tris(het)aryl pyrido[1′,2′:1,5]pyrazolo[3,4-d]pyrimidines. (n.d.). RSC Advances, 8(1), 1-11. [Link]
Palladium-catalyzed decarboxylative cross-coupling of 3-pyridyl and 4-pyridyl carboxylates with aryl bromides. (n.d.). A*OAR. [Link]
Derivatization of the cyano group in Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
An Application Guide to the Synthetic Derivatization of the Cyano Group in Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate Authored by: A Senior Application Scientist Introduction: The Strategic Importance of the Pyra...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Guide to the Synthetic Derivatization of the Cyano Group in Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
Authored by: A Senior Application Scientist
Introduction: The Strategic Importance of the Pyrazolo[1,5-a]pyridine Scaffold and the Versatility of the Cyano Group
The pyrazolo[1,5-a]pyridine framework is a privileged heterocyclic scaffold in modern medicinal chemistry, forming the core of numerous compounds with diverse biological activities.[1] Its rigid, bicyclic structure provides a well-defined three-dimensional orientation for substituents, making it an ideal template for library synthesis in drug discovery programs. The strategic placement of functional groups on this core is paramount for modulating pharmacological properties.
Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate is a key intermediate, offering multiple points for chemical diversification. While the ethyl ester at the 3-position is readily modified, the cyano group at the 5-position stands out as a uniquely versatile synthetic handle. The polarity and reactivity of the carbon-nitrogen triple bond allow for its transformation into a wide array of other functional groups, each capable of imparting distinct physicochemical properties and biological interactions.[2]
This technical guide provides an in-depth exploration of several key derivatization strategies for the cyano group on this specific scaffold. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but also the underlying scientific rationale for experimental choices, ensuring both reproducibility and a deeper understanding of the chemistry involved.
Hydrolysis: Conversion of the Cyano Group to a Carboxylic Acid
The transformation of a nitrile into a carboxylic acid is a fundamental and often crucial step in a synthetic sequence. This hydrolysis unlocks a new set of potential derivatizations, such as amide bond formation. The reaction can be effectively conducted under either acidic or basic conditions, with the choice often depending on the stability of other functional groups in the molecule.[3][4]
Scientific Rationale
Nitrile hydrolysis proceeds in a two-step manner: the nitrile is first hydrated to an amide intermediate, which is then further hydrolyzed to the carboxylic acid.[5]
Acid-Catalyzed Hydrolysis : The reaction is initiated by the protonation of the nitrile nitrogen, which significantly increases the electrophilicity of the nitrile carbon. A water molecule then acts as a nucleophile, attacking this carbon. Following a series of proton transfers, the amide intermediate is formed, which is subsequently hydrolyzed under the acidic conditions to yield the carboxylic acid and an ammonium salt.[5][6]
Base-Catalyzed Hydrolysis : This pathway involves the direct nucleophilic attack of a hydroxide ion on the electrophilic nitrile carbon. The resulting intermediate is protonated by water to form an imidic acid, which tautomerizes to the amide.[3][6] Under basic conditions, the amide is further hydrolyzed to a carboxylate salt. A final acidification step is required to protonate the salt and isolate the free carboxylic acid.[4][5]
Experimental Protocol: Base-Catalyzed Hydrolysis
This protocol is often preferred due to potentially fewer side reactions and easier product isolation compared to acid-catalyzed methods for this scaffold.
Round-bottom flask, reflux condenser, magnetic stirrer, ice bath
Procedure:
In a 100 mL round-bottom flask, dissolve Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (1.0 eq) in a mixture of THF (2 parts) and water (1 part).
Add a 10% aqueous solution of NaOH (4.0 eq).
Attach a reflux condenser and heat the mixture to reflux (approx. 90-100 °C) with vigorous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 18-24 hours.
Once the starting material is consumed, cool the reaction mixture to room temperature and then chill in an ice/water bath.
Slowly add cold 6 M HCl with continuous stirring until the solution is acidic (pH ~2-3). A precipitate will form.
Collect the solid product by vacuum filtration, washing with cold water.
Dry the product under vacuum to yield 3-ethoxycarbonyl-pyrazolo[1,5-a]pyridine-5-carboxylic acid.
Parameter
Condition
Rationale
Solvent
THF/Water
THF helps to solubilize the organic starting material, while water is the reagent for hydrolysis.
Base
NaOH (4.0 eq)
A stoichiometric excess of base is required to drive both the ester and nitrile hydrolysis to completion.
Temperature
Reflux
Elevated temperature is necessary to overcome the activation energy for nitrile hydrolysis.[3]
Work-up
Acidification with HCl
To protonate the carboxylate salt intermediate, causing the desired carboxylic acid to precipitate.[4]
Reduction: Synthesis of the Aminomethyl Moiety
Reduction of the cyano group to a primary amine (an aminomethyl group) is a highly valuable transformation. It introduces a basic, nucleophilic center into the molecule, which is a common feature in many pharmacologically active compounds and provides a handle for further derivatization, such as amide or sulfonamide formation.
Scientific Rationale
The reduction of nitriles to primary amines is typically achieved using strong hydride-donating reagents or catalytic hydrogenation.
Lithium Aluminum Hydride (LiAlH₄) : This is a powerful, non-selective reducing agent that readily reduces nitriles. The mechanism involves the nucleophilic addition of hydride ions (H⁻) from the AlH₄⁻ complex to the electrophilic carbon of the nitrile. This occurs twice, ultimately forming a nitrogen-aluminum complex which, upon acidic aqueous work-up, is hydrolyzed to yield the primary amine.[7][8]
Catalytic Hydrogenation : This method employs molecular hydrogen (H₂) in the presence of a metal catalyst, such as Raney Nickel or Palladium on carbon (Pd/C).[9] The reaction occurs on the surface of the catalyst and is generally considered a "cleaner" method, avoiding the need for reactive metal hydrides and often simplifying the work-up procedure. However, it may require elevated pressures of hydrogen.[9]
Experimental Protocol: Reduction with LiAlH₄
Safety Note: Lithium aluminum hydride reacts violently with water. All glassware must be thoroughly dried, and the reaction must be conducted under an inert atmosphere (e.g., Nitrogen or Argon).
To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add a suspension of LiAlH₄ (2.0-3.0 eq) in anhydrous THF.
Cool the suspension to 0 °C using an ice bath.
Dissolve the Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via a dropping funnel.
After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature. Monitor the reaction by TLC.
Once the reaction is complete, cool the flask back to 0 °C.
Carefully quench the reaction by the sequential, dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).
Allow the mixture to warm to room temperature and stir until a granular precipitate forms.
Filter the mixture through a pad of Celite, washing the filter cake with THF and ethyl acetate.
Combine the organic filtrates, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, ethyl 5-(aminomethyl)pyrazolo[1,5-a]pyridine-3-carboxylate.
[3+2] Cycloaddition: Formation of a Tetrazole Ring
The conversion of a nitrile to a 5-substituted-1H-tetrazole is one of the most important derivatizations in medicinal chemistry. The tetrazole ring is a well-established bioisostere for the carboxylic acid group, offering a similar pKa but with improved metabolic stability and cell permeability.[10][11]
Scientific Rationale
This transformation is a classic example of a [3+2] cycloaddition reaction (also known as a Huisgen cycloaddition).[12] The nitrile acts as the dipolarophile (the '2' component), while an azide source provides the 1,3-dipole (the '3' component). The most common method involves reacting the nitrile with sodium azide (NaN₃) in the presence of an acid catalyst, which generates hydrazoic acid (HN₃) in situ.[13] The reaction mechanism is believed to proceed via activation of the nitrile by the acid, followed by nucleophilic attack of the azide anion and subsequent ring closure.[11]
Experimental Protocol: Tetrazole Formation
Safety Note: Sodium azide is highly toxic. Hydrazoic acid, generated in situ, is volatile and explosive. This reaction must be performed in a well-ventilated fume hood. Avoid contact with heavy metals and chlorinated solvents.
Ammonium Chloride (NH₄Cl) or Triethylamine Hydrochloride
Anhydrous N,N-Dimethylformamide (DMF)
Dilute Hydrochloric Acid (HCl)
Water
Procedure:
In a round-bottom flask, combine the Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (1.0 eq), sodium azide (1.5 eq), and ammonium chloride (1.5 eq).[13]
Add anhydrous DMF to the flask.
Heat the reaction mixture to 110-120 °C with stirring.
Monitor the reaction by TLC until the starting nitrile is consumed (typically 12-24 hours).
Cool the reaction mixture to room temperature.
Pour the mixture into a beaker of ice water and stir.
Acidify the solution to pH 2-3 by adding dilute HCl. A precipitate should form.
Stir the suspension in the cold for 30 minutes to ensure complete precipitation.
Collect the solid product by vacuum filtration, wash thoroughly with water, and dry under vacuum.
Parameter
Condition
Rationale
Azide Source
Sodium Azide (NaN₃)
A stable, common, and effective source of the azide anion.
Acid Catalyst
Ammonium Chloride (NH₄Cl)
Reacts with NaN₃ to generate HN₃ in situ, which is the active 1,3-dipole. It is safer than handling HN₃ directly.[11][13]
Solvent
DMF
A polar aprotic solvent with a high boiling point, suitable for dissolving the reagents and facilitating the reaction at elevated temperatures.[13]
Temperature
110-120 °C
Thermal energy is required to promote the [3+2] cycloaddition.
Partial Hydrolysis: Conversion to a Carboxamide
In some instances, the primary amide is the desired functional group rather than the fully hydrolyzed carboxylic acid. The amide group can act as both a hydrogen bond donor and acceptor, which is a critical feature for molecular recognition in biological systems. Achieving selective partial hydrolysis can be challenging, as the reaction can easily proceed to the carboxylic acid.
Scientific Rationale
Selective conversion of a nitrile to a primary amide requires milder conditions than those used for full hydrolysis. One effective method utilizes hydrogen peroxide in a basic medium. The reaction proceeds via the nucleophilic attack of the hydroperoxide anion (OOH⁻), which is generated from the reaction of H₂O₂ with a base like NaOH. This is a highly effective method for the hydration of nitriles to amides, often with high selectivity and yields.[14]
Experimental Protocol: Amide Synthesis with Hydrogen Peroxide
Safety Note: Concentrated hydrogen peroxide is a strong oxidizer. Handle with appropriate personal protective equipment.
Dissolve the Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (1.0 eq) in DMSO in a round-bottom flask.
Add solid NaOH (catalytic to stoichiometric amount) and stir for 10-15 minutes.
Cool the mixture in an ice bath.
Carefully add the hydrogen peroxide solution dropwise, maintaining the temperature below 20 °C.
After addition, allow the mixture to warm to room temperature and stir until TLC analysis indicates the consumption of the starting material.
Quench the reaction by pouring it into cold water.
The product, ethyl 5-carbamoylpyrazolo[1,5-a]pyridine-3-carboxylate, will often precipitate.
Collect the solid by vacuum filtration, wash with water, and dry.
Parameter
Condition
Rationale
Hydrating Agent
H₂O₂ / NaOH
Generates the hydroperoxide anion, a potent nucleophile that selectively hydrates the nitrile to the amide without significant further hydrolysis.[14]
Solvent
DMSO
A polar aprotic solvent that effectively dissolves the reactants and is stable to the reaction conditions.
Temperature
0 °C to RT
Controlled temperature is crucial to prevent exothermic decomposition of H₂O₂ and to favor the formation of the amide over the carboxylic acid.
Conclusion
The cyano group on the Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate scaffold is a gateway to a vast chemical space. The derivatization strategies outlined in this guide—hydrolysis, reduction, cycloaddition, and partial hydrolysis—transform this simple nitrile into key functional groups like carboxylic acids, primary amines, tetrazoles, and amides. Each of these transformations equips the medicinal chemist with a powerful tool to systematically modify the parent structure, enabling the fine-tuning of properties essential for drug development. The provided protocols, grounded in established chemical principles, serve as a reliable starting point for the synthesis of novel and diverse libraries of pyrazolo[1,5-a]pyridine derivatives.
References
Butkevich, A. N., et al. (2025). 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds—An Approach to Spiro-N-Heterocycles. International Journal of Molecular Sciences, 26(17), 8673. [Link]
Various Authors. (2017). How to reduce nitriles into primary amines on HETEROATOM CONTAINING rings? ResearchGate. [Link]
Wang, Y., et al. (2022). Three-Component Cycloaddition of Nitriles: Construction of Bicyclic 4-Aminopyrimidines and Their Photophysical Studies. The Journal of Organic Chemistry, 87(21), 14358–14370. [Link]
Butkevich, A. N., et al. (2025). 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds-An Approach to Spiro-N-Heterocycles. PubMed. [Link]
Dunn, J. L., et al. (2013). Cyanide Anion as a Leaving Group in Nucleophilic Aromatic Substitution: Synthesis of Quaternary Centers at Azine Heterocycles. The Journal of Organic Chemistry, 78(1), 253-265. [Link]
Dunn, J. L., et al. (2013). Cyanide Anion as a Leaving Group in Nucleophilic Aromatic Substitution: Synthesis of Quaternary Centers at Azine Heterocycles. The Journal of Organic Chemistry, 78(1), 253-265. [Link]
Various Authors. (n.d.). Synthesis of N-Heterocycles. Organic Chemistry Portal. [Link]
Fernández, G. (n.d.). The cyano group in the synthesis of heterocycles. Organic Chemistry. [Link]
Bon, R. S., et al. (2012). Aryl nitrile oxide cycloaddition reactions in the presence of pinacol boronic acid ester. Beilstein Journal of Organic Chemistry, 8, 593-599. [Link]
Snyder, H. R., & Rappoport, Z. (1963). Reaction of cyanide ion with aromatic nitriles and aromatic heterocyclic compounds in dipolar aprotic solvents. Cyanide exchange. The Journal of Organic Chemistry, 28(1), 27-30. [Link]
Goli, F., et al. (2023). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. RSC Medicinal Chemistry, 14(1), 23-45. [Link]
Blank, B., et al. (2024). Manganese catalysed reduction of nitriles with amine boranes. Catalysis Science & Technology. [Link]
Kamal, A., et al. (1998). Novel Synthesis of 5-Substituted Tetrazoles from Nitriles. Synthetic Communications, 28(11), 2055-2061. [Link]
Fernández, G. (n.d.). Reduction of nitriles to amines. Organic Chemistry. [Link]
Rojas-Lechuga, M. J., et al. (2020). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Molecules, 25(20), 4825. [Link]
Various Authors. (2023). Preparation of Amines: Reduction of Amides and Nitriles. JoVE. [Link]
ChemHelpASAP. (2022). tetrazole synthesis from a nitrile and azide - laboratory experiment. YouTube. [Link]
Semones, M. A., et al. (2007). Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides. Journal of Combinatorial Chemistry, 9(3), 435-442. [Link]
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Wang, X., et al. (2019). One-step Synthesis of Cyanated Pyrazolo[1,5-a]pyridines Utilizing N-Aminopyridines as 1,3-Dipole and Nitrogen Source. Organic Letters, 21(15), 5943-5947. [Link]
Pinto, D. J., et al. (1999). US Patent 5,962,693A: Efficient method for the conversion of nitriles to amidines.
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Wang, X., et al. (2019). One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source. Organic Chemistry Frontiers, 6, 2978-2982. [Link]
Application Notes and Protocols: Hydrolysis of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
A Comprehensive Guide for Researchers in Drug Discovery and Development This technical guide provides a detailed protocol and in-depth scientific rationale for the hydrolysis of ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-car...
Author: BenchChem Technical Support Team. Date: March 2026
A Comprehensive Guide for Researchers in Drug Discovery and Development
This technical guide provides a detailed protocol and in-depth scientific rationale for the hydrolysis of ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate to its corresponding dicarboxylic acid, 5-carboxypyrazolo[1,5-a]pyridine-3-carboxylic acid. This transformation is a critical step in the synthesis of various derivatives of the pyrazolo[1,5-a]pyridine scaffold, a privileged structure in medicinal chemistry with applications as kinase inhibitors, anti-inflammatory agents, and CNS modulators.
The simultaneous hydrolysis of both an ester and a nitrile functional group on a heterocyclic core requires careful consideration of reaction conditions to ensure complete conversion while maintaining the integrity of the pyrazolo[1,5-a]pyridine ring system. This guide will explore the mechanistic underpinnings of this transformation and provide a robust, field-proven protocol for its successful execution.
Mechanistic Insights: A Tale of Two Hydrolyses
The conversion of ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate to 5-carboxypyrazolo[1,5-a]pyridine-3-carboxylic acid involves the hydrolysis of two distinct functional groups: an ethyl ester and a nitrile. Both transformations can be achieved under either acidic or basic conditions, however, alkaline hydrolysis is often preferred for its irreversibility and generally milder conditions, which can be crucial for preventing the degradation of sensitive heterocyclic systems.[1][2]
Base-Catalyzed Hydrolysis of the Ethyl Ester (Saponification)
The hydrolysis of the ethyl ester at the 3-position proceeds via a nucleophilic acyl substitution mechanism, commonly known as saponification.[3] The reaction is initiated by the attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, expelling the ethoxide leaving group and forming the carboxylic acid. In the basic reaction medium, the carboxylic acid is deprotonated to form the carboxylate salt, which drives the reaction to completion.[2][4] Subsequent acidification during the work-up protonates the carboxylate to yield the final carboxylic acid.[3]
Base-Catalyzed Hydrolysis of the Nitrile
The hydrolysis of the nitrile group at the 5-position also proceeds under basic conditions. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbon of the nitrile to form a hydroxy-imine intermediate after protonation. This intermediate then tautomerizes to an amide. Under the reaction conditions, the amide is further hydrolyzed to the corresponding carboxylate salt and ammonia.[5] Similar to the ester hydrolysis, the final product is the carboxylic acid, obtained after acidification.
The successful simultaneous hydrolysis of both functional groups relies on the selection of appropriate reaction conditions, such as the concentration of the base, temperature, and reaction time, to ensure both reactions proceed to completion.
Experimental Protocol
This protocol details a representative procedure for the alkaline hydrolysis of ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate.
Caption: Experimental workflow for the hydrolysis of ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate.
Step-by-Step Methodology:
Dissolution: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (1.0 eq) in a mixture of ethanol and deionized water (a 1:1 to 2:1 ratio is a good starting point). The volume should be sufficient to ensure complete dissolution upon heating.
Addition of Base: To the stirred solution, add a solution of sodium hydroxide (3.0-5.0 eq) in deionized water. The use of an excess of base is crucial to drive both hydrolysis reactions to completion.
Reflux: Heat the reaction mixture to reflux (typically 80-100 °C) and maintain this temperature with vigorous stirring.
Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A suitable eluent system would be a mixture of dichloromethane and methanol or ethyl acetate and hexanes. The disappearance of the starting material spot indicates the completion of the reaction. Typical reaction times can range from 4 to 24 hours.
Cooling and Concentration: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.
Acidification: Cool the remaining aqueous solution in an ice bath and carefully add concentrated hydrochloric acid dropwise with stirring until the pH of the solution is approximately 2-3. This will protonate the carboxylate salts, leading to the precipitation of the dicarboxylic acid product.
Isolation: Collect the precipitated solid by vacuum filtration.
Washing and Drying: Wash the solid with cold deionized water to remove any inorganic salts and then with a small amount of cold ethanol. Dry the product under vacuum to a constant weight.
Purification (Optional): If necessary, the crude product can be further purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.
Characterization: Characterize the final product, 5-carboxypyrazolo[1,5-a]pyridine-3-carboxylic acid, using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.
Proposed Reaction Mechanism Visualization
Caption: Simplified mechanism for the base-catalyzed hydrolysis of the ester and nitrile groups.
Troubleshooting and Considerations
Incomplete Reaction: If TLC analysis indicates the presence of starting material after an extended period, additional base can be added, or the reaction temperature can be increased slightly.
Product Solubility: The dicarboxylic acid product may have limited solubility in common organic solvents. The choice of recrystallization solvent is critical for effective purification.
Decarboxylation: While the pyrazolo[1,5-a]pyridine core is generally stable, prolonged exposure to harsh acidic or basic conditions at high temperatures could potentially lead to decarboxylation, especially at the 3-position. Monitoring the reaction progress is key to avoiding this side reaction.[1]
Work-up pH: Careful control of the pH during acidification is important. A pH that is too low may lead to the formation of hydrochloride salts of the nitrogen-containing heterocycle, which could affect solubility and isolation.
Conclusion
The hydrolysis of ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate to 5-carboxypyrazolo[1,5-a]pyridine-3-carboxylic acid is a fundamental transformation for the elaboration of this important heterocyclic scaffold. The provided protocol, based on established principles of ester and nitrile hydrolysis, offers a reliable method for achieving this conversion. By understanding the underlying mechanisms and potential challenges, researchers can confidently apply this procedure in their synthetic endeavors, paving the way for the discovery of novel therapeutic agents.
References
Google Patents. (n.d.). Process for conversion of cyanopyridines to nicotinamides and catalyst therefor, process for preparing said catalyst.
Google Patents. (n.d.). Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions.
National Center for Biotechnology Information. (n.d.). Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. Retrieved from [Link]
Google Patents. (n.d.). Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions.
PubMed. (n.d.). Synthesis and pharmacological activities of ethyl 5-cyano-1,6-dihydro-6-oxo-2-(2,3,4-pyridyl)-3-pyridinecarboxylates and derivatives. Retrieved from [Link]
Longdom Publishing. (n.d.). Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua. Retrieved from [Link]
Google Patents. (n.d.). Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions.
Organic Chemistry Portal. (n.d.). Synthesis of pyrazolo[1,5-a]pyridines. Retrieved from [Link]
Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Retrieved from [Link]
Der Pharma Chemica. (2026, February 25). New pyrazolo[3,4-b]pyridines: Synthesis and antimicrobial Activity. Retrieved from [Link]
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Ventura College. (n.d.). Hydrolysis of Nitriles to Carboxylic Acid. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. Retrieved from [Link]
Google Patents. (n.d.). Process for the preparation of pyridine-2,3-dicarboxylic acid esters.
ACS Omega. (2019, September 4). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. Retrieved from [Link]
YouTube. (2020, November 7). Chem 51C F20 Lec 15. Ester Hydrolysis and the Chemistry of Nitriles. Retrieved from [Link]
RSC Publishing. (2025, January 22). Isomerization of pirazolopyrimidines to pyrazolopyridines by ring-opening/closing reaction in aqueous NaOH. Retrieved from [Link]
Chemguide. (n.d.). hydrolysis of esters. Retrieved from [Link]
ResearchGate. (n.d.). Methods for installing a nitrile group on a pyridine ring. Retrieved from [Link]
MDPI. (2022, August 16). Preparation of Substituted Pyridines via a Coupling of β-Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines. Retrieved from [Link]
Google Patents. (n.d.). Method of preparing 1-aryl-3 carboxyl-5-pyrazolone compound.
Application of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate in Kinase Inhibitor Design: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the strategic application of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate as a pivotal scaffold in the...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the strategic application of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate as a pivotal scaffold in the design and synthesis of novel kinase inhibitors. We will delve into the rationale behind its use, present detailed protocols for the synthesis of derivative libraries, and outline robust methodologies for their biological evaluation, from biochemical assays to cell-based functional screens.
The Pyrazolo[1,5-a]pyridine Scaffold: A Privileged Structure in Kinase Inhibition
The pyrazolo[1,5-a]pyridine core is recognized as a "privileged scaffold" in medicinal chemistry, particularly in the realm of kinase inhibitor development.[1] Its structure serves as an effective hinge-binder, mimicking the adenine region of ATP to competitively inhibit kinase activity.[2] This bicyclic heterocycle offers multiple points for chemical modification, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties.[3] Consequently, derivatives of this scaffold have shown significant promise in targeting a range of kinases implicated in oncology and inflammatory diseases, including Cyclin-Dependent Kinases (CDKs), Janus Kinases (JAKs), and SRC family kinases.[1][3][4]
Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate: A Versatile Building Block
Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1823228-03-0) is a key intermediate for the synthesis of a diverse library of pyrazolo[1,5-a]pyridine-based kinase inhibitors.[5] The ethyl ester at the 3-position and the cyano group at the 5-position provide reactive handles for a variety of chemical transformations, enabling the exploration of structure-activity relationships (SAR) crucial for lead optimization.
Workflow for Kinase Inhibitor Development
The development of novel kinase inhibitors from the Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate scaffold typically follows a structured workflow, from initial synthesis to comprehensive biological characterization.
General workflow for kinase inhibitor development.
Synthetic Protocols for Derivative Library Generation
The following protocols describe the synthesis of the core scaffold and its subsequent derivatization.
Synthesis of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
A common synthetic route to the pyrazolo[1,5-a]pyridine core involves the [3+2] cycloaddition of N-aminopyridinium ylides with appropriate alkynes.[6] The introduction of the cyano group can be achieved through various established methods in heterocyclic chemistry.
Protocol 1: General Synthesis of the Pyrazolo[1,5-a]pyrimidine Core (Adaptable for Pyridine)[3][4]
This protocol outlines a microwave-assisted synthesis, which often provides higher yields and shorter reaction times.
Step 1: Formation of β-enaminone: React a suitable methyl ketone (1.0 mmol) with N,N-dimethylformamide-dimethylacetal (DMF-DMA) (1.5 mmol) under solvent-free microwave irradiation at 160°C for 15 minutes.
Step 2: Cyclocondensation: React the resulting β-enaminone with a 3-aminopyrazole derivative in a suitable solvent under microwave irradiation to yield the pyrazolo[1,5-a]pyrimidine scaffold. This can be adapted for N-aminopyridines to form the pyrazolo[1,5-a]pyridine core.
Derivatization of the Scaffold
The ethyl ester and cyano groups on Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate are amenable to a range of chemical modifications.
Hydrolyze the ethyl ester of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate to the corresponding carboxylic acid using a standard base like lithium hydroxide.
Couple the resulting carboxylic acid with a diverse range of primary or secondary amines using a coupling agent such as HATU or EDC/HOBt in an appropriate solvent like DMF or DCM.
Protocol 3: Suzuki Coupling at a Halogenated Position (if applicable)
Should a halogen be introduced at a suitable position on the ring, Suzuki coupling can be employed to introduce aryl or heteroaryl moieties.
Dissolve the halogenated pyrazolo[1,5-a]pyridine derivative, a boronic acid or ester, a palladium catalyst (e.g., Pd(PPh3)4), and a base (e.g., Na2CO3) in a suitable solvent system (e.g., DME/water).
Heat the reaction mixture under an inert atmosphere until completion.
Purify the product using column chromatography.
Biochemical Evaluation of Kinase Inhibitors
Biochemical assays are essential for determining the potency and selectivity of newly synthesized compounds against their target kinases.
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay (e.g., LanthaScreen®)
TR-FRET assays are a robust and sensitive method for measuring kinase activity in a high-throughput format.[8][9]
Protocol 4: LanthaScreen® Eu Kinase Binding Assay[10][11]
Reagent Preparation:
Prepare a 4X dilution series of the test compound.
Prepare a 2X kinase/europium-labeled anti-tag antibody mixture in the appropriate kinase buffer.
Prepare a 4X solution of the Alexa Fluor® 647-labeled tracer.
Assay Procedure (384-well plate):
Add 4 µL of the 4X test compound or control inhibitor.
Add 8 µL of the 2X kinase/antibody mixture.
Add 4 µL of the 4X tracer.
Incubate for 1 hour at room temperature, protected from light.
Data Acquisition:
Read the plate on a TR-FRET compatible microplate reader, measuring the emission at both the donor (e.g., 615 nm) and acceptor (e.g., 665 nm) wavelengths.
Calculate the emission ratio (acceptor/donor) and plot against the inhibitor concentration to determine the IC50 value.
ADP-Glo™ Kinase Assay
The ADP-Glo™ assay is a universal, luminescence-based method that measures kinase activity by quantifying the amount of ADP produced during the kinase reaction.[12][13][14]
Seed cells in a 96-well plate and incubate overnight.
Treat the cells with a dilution series of the test compound for the desired time.
Cell Lysis and Fixation:
Lyse the cells and fix them to the plate.
Immunodetection:
Block the wells and then incubate with a primary antibody specific for the phosphorylated substrate.
Wash and incubate with an HRP-conjugated secondary antibody.
Signal Detection:
Add a colorimetric or chemiluminescent substrate and measure the signal using a microplate reader.
Normalize the signal to the total protein content or a housekeeping protein.
Cell Proliferation Assays (e.g., Ba/F3 Cells)
Ba/F3 cells are a murine pro-B cell line that is dependent on IL-3 for survival. When transformed with an oncogenic kinase, they become IL-3 independent, and their proliferation is driven by the activity of that kinase.[19][20][21][22] This system is an excellent tool for assessing the potency of kinase inhibitors.[20]
Seed Ba/F3 cells engineered to express the target kinase in a 96-well plate in the absence of IL-3.
Compound Treatment:
Add a dilution series of the test compound.
Incubation:
Incubate the plates for 48-72 hours.
Viability Assessment:
Measure cell viability using a reagent such as CellTiter-Glo® or by MTT assay.
Data Analysis:
Plot cell viability against the compound concentration to determine the GI50 (concentration for 50% growth inhibition).
Data Presentation and Analysis
All quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.
Compound ID
Target Kinase
Biochemical IC50 (nM)
Cellular EC50 (nM)
Ba/F3 GI50 (nM)
Lead-001
Kinase X
10
50
100
Analog-1A
Kinase X
5
25
60
Analog-1B
Kinase X
100
500
>1000
Signaling Pathway Visualization
Understanding the signaling context of the target kinase is crucial for interpreting the biological effects of an inhibitor.
A generalized kinase signaling pathway and the point of inhibition.
Conclusion
Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate represents a valuable and versatile starting point for the development of novel kinase inhibitors. Its amenability to chemical modification allows for the generation of diverse compound libraries. By employing the robust biochemical and cellular assay protocols detailed in this guide, researchers can effectively screen these libraries, identify potent and selective inhibitors, and advance promising lead candidates through the drug discovery pipeline.
References
BMG Labtech. (2022, April 4). LanthaScreen Technology on microplate readers. Retrieved from [Link]
Galkin, M. A., et al. (2025). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances, 15(1), 1-25. Retrieved from [Link]
El-Gamal, M. I., et al. (2019). Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine. Journal of Sulfur Chemistry, 40(3), 321-348. Retrieved from [Link]
DCReport.org. (2025, September 15). Understanding TR-FRET Assays: Protocols and the Role of Plate Readers. Retrieved from [Link]
Galkin, M. A., et al. (2025). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances, 15(1), 1-25. Retrieved from [Link]
Sim, T., et al. (2017). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Journal of Medicinal Chemistry, 60(15), 6543-6563. Retrieved from [Link]
7TM Antibodies. (n.d.). 7TM Phosphorylation Assay Protocol. Retrieved from [Link]
ResearchGate. (n.d.). Step-by-step flowchart showing the 7TM phosphorylation assay protocol. Retrieved from [Link]
BMG Labtech. (n.d.). LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay. Retrieved from [Link]
Creative Bioarray. (n.d.). Cell-Based ELISA Assay. Retrieved from [Link]
Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]
ICE Bioscience. (n.d.). BAF3 Cell Proliferation Assay. Retrieved from [Link]
Bio-Techne. (n.d.). Methods for Detecting Protein Phosphorylation. Retrieved from [Link]
Zhang, Y., et al. (2019). Optimization and validation of a DYRK1A TR-FRET assay for high-throughput screening. MethodsX, 6, 1648-1654. Retrieved from [Link]
PharmaLegacy. (n.d.). BaF3 Assays. Retrieved from [Link]
Molecular Devices. (n.d.). FP & TR-FRET Kinase Assays with Automated Liquid Handling. Retrieved from [Link]
ResearchGate. (2025, August 8). New Synthesis and Reactions of Ethyl 5‐amino‐4‐cyano‐1‐phenyl‐1H‐pyrazole‐3‐carboxylate. Retrieved from [Link]
Fabian, M. A., et al. (2006). An efficient rapid system for profiling the cellular activities of molecular libraries. Proceedings of the National Academy of Sciences, 103(8), 2825-2830. Retrieved from [Link]
Chemcas. (n.d.). ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate. Retrieved from [Link]
ResearchGate. (2024, March 24). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. Retrieved from [Link]
Google Patents. (n.d.). EP1406871A2 - Process for the production of n- 3-(3-cyanopyrazolo 1,5-a] pyrimidin-7-yl)phenyl]-n-ethylacetamide (zaleplon).
Semantic Scholar. (n.d.). Novel pyrazolo[1,5-a]pyridines as PI3K inhibitors: variation of the central linker group. Retrieved from [Link]
Google Patents. (n.d.). US20180148447A1 - Pyrazolo[1,5-a]pyridine derivatives and methods of their use.
Li, X., et al. (2020). Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. Molecules, 25(11), 2586. Retrieved from [Link]
RSC Publishing. (n.d.). One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source. Retrieved from [Link]
Google Patents. (n.d.). WO2023118092A1 - Pyrazolo[1,5-a]pyrido[3,2-e]pyrimidines and pyrazolo[1,5-a][16][24]thiazolo[5,4-e]pyrimidines as p2x3 inhibitors for the treatment of neurogenic disorders. Retrieved from
Google Patents. (n.d.). US20080070912A1 - Substituted pyrazolo [1,5-a] pyridine compounds and their methods of use.
Application Notes and Protocols for the Synthesis of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed guide for the synthesis of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate, a heterocyclic scaffold of signifi...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a detailed guide for the synthesis of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. The protocol herein is centered around a highly efficient [3+2] cycloaddition reaction, a cornerstone of modern heterocyclic chemistry. This guide will elaborate on the required reagents, provide a step-by-step experimental protocol, and discuss the underlying chemical principles, offering researchers a comprehensive resource for the preparation of this valuable compound.
Introduction: The Significance of the Pyrazolo[1,5-a]pyridine Scaffold
The pyrazolo[1,5-a]pyridine core is a privileged structural motif in medicinal chemistry, recognized for its metabolic stability and its role as an isostere for indole and other azaindole systems.[1] Compounds bearing this scaffold have demonstrated a wide array of biological activities, including but not limited to, kinase inhibition, adenosine antagonism, and anti-inflammatory properties.[1][2] The specific target of this guide, Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate, incorporates key functional groups—a nitrile and an ester—that serve as versatile handles for further chemical modification, making it a valuable intermediate for the synthesis of compound libraries in drug discovery programs.
The synthetic strategy detailed below leverages the principles of 1,3-dipolar cycloaddition, a powerful and atom-economical method for the construction of five-membered rings.[3] Specifically, the reaction involves the in-situ generation of an N-aminopyridinium ylide which then undergoes a cycloaddition with an electron-deficient alkyne.[4][5]
Reagents and Materials
Successful synthesis requires high-purity reagents and anhydrous conditions. The following table summarizes the necessary chemicals and equipment.
Reagent/Material
Grade
Supplier
Notes
2-Amino-5-cyanopyridine
Reagent
Sigma-Aldrich, Acros, etc.
Starting material for the 1,3-dipole precursor.
O-(Mesitylenesulfonyl)hydroxylamine (MSH)
Reagent
Combi-Blocks, TCI, etc.
Aminating agent. Handle with care.
Dichloromethane (DCM)
Anhydrous
Standard
Solvent for amination.
Ethyl propiolate
Reagent
Sigma-Aldrich, Alfa Aesar, etc.
The dipolarophile.
Triethylamine (TEA)
Reagent
Standard
Base for in-situ ylide generation.
Toluene
Anhydrous
Standard
Reaction solvent.
Silica Gel
60 Å, 230-400 mesh
Standard
For column chromatography.
Ethyl Acetate
ACS Grade
Standard
Eluent for chromatography.
Hexanes
ACS Grade
Standard
Eluent for chromatography.
Round-bottom flasks
Various sizes
Standard
Magnetic stirrer and stir bars
Standard
Reflux condenser
Standard
Thin Layer Chromatography (TLC) plates
Silica gel coated
Standard
For reaction monitoring.
Rotary evaporator
Standard
For solvent removal.
Experimental Protocol: A Two-Stage, One-Pot Approach
This protocol is divided into two primary stages: the synthesis of the N-aminopyridinium salt and the subsequent in-situ [3+2] cycloaddition.
Stage 1: Synthesis of 1-Amino-5-cyanopyridinium Mesitylenesulfonate
The causality behind this initial step is the transformation of the readily available 2-amino-5-cyanopyridine into a precursor for the 1,3-dipole. The amination of the pyridine nitrogen is a critical activation step.
Reaction Setup: To a dry 250 mL round-bottom flask under an inert atmosphere (nitrogen or argon), add 2-amino-5-cyanopyridine (1.0 eq).
Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM).
Amination: In a separate flask, prepare a solution of O-(Mesitylenesulfonyl)hydroxylamine (MSH) (1.1 eq) in anhydrous DCM. Cool this solution to 0 °C in an ice bath.
Slow Addition: Slowly add the MSH solution to the stirred solution of 2-amino-5-cyanopyridine over 30 minutes.
Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC.
Isolation: The product, 1-amino-5-cyanopyridinium mesitylenesulfonate, will precipitate out of the solution. Collect the solid by filtration, wash with cold DCM, and dry under vacuum. This intermediate is typically used in the next step without further purification.
Stage 2: In-situ [3+2] Cycloaddition
This stage involves the generation of the N-aminopyridinium ylide and its immediate reaction with the dipolarophile, ethyl propiolate. The choice of a non-polar solvent like toluene and a suitable base is crucial for the efficient generation of the reactive ylide.
Reaction Setup: In a dry 500 mL round-bottom flask equipped with a reflux condenser and under an inert atmosphere, suspend the 1-amino-5-cyanopyridinium mesitylenesulfonate (1.0 eq) in anhydrous toluene.
Addition of Reagents: To this suspension, add ethyl propiolate (1.2 eq) followed by triethylamine (2.5 eq).[6]
Heating: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12-18 hours. The reaction should be monitored by TLC (typically using a 1:1 mixture of ethyl acetate and hexanes as the eluent).
Workup: After the reaction is complete (as indicated by the consumption of the starting materials), cool the mixture to room temperature.
Extraction: Dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The crude product is then purified by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate as a solid.
Mechanistic Insights and Workflow Visualization
The core of this synthesis is the 1,3-dipolar cycloaddition.[3] The triethylamine deprotonates the exocyclic nitrogen of the 1-amino-5-cyanopyridinium salt to form the reactive 1,3-dipole, the N-aminopyridinium ylide. This ylide then undergoes a concerted [3+2] cycloaddition with the electron-deficient alkyne, ethyl propiolate.[7][8] Subsequent aromatization leads to the final product.
Reaction Workflow Diagram
Caption: Synthetic workflow for Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate.
Conceptual Reaction Mechanism
Caption: Key steps in the reaction mechanism.
Trustworthiness and Self-Validation
The protocol is designed to be self-validating through in-process controls:
TLC Monitoring: Regular monitoring of the reaction progress by Thin Layer Chromatography is essential. The disappearance of starting materials and the appearance of a new, more non-polar spot (the product) provides a reliable indication of reaction progression.
Spectroscopic Analysis: The structure of the final product should be unequivocally confirmed by standard spectroscopic methods, including ¹H NMR, ¹³C NMR, and Mass Spectrometry. The expected spectral data will show characteristic peaks for the ethyl ester, the aromatic protons of the pyrazolo[1,5-a]pyridine core, and a molecular ion peak corresponding to the calculated mass of the product.
Yield and Purity: A successful reaction, followed by careful purification, should yield the target compound in good purity. The yield can be optimized by ensuring anhydrous conditions and careful control of the reaction temperature.
References
Organic Chemistry Portal. Synthesis of pyrazolo[1,5-a]pyridines. Available at: [Link]
Royal Society of Chemistry. One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source. Organic Chemistry Frontiers. Available at: [Link]
MDPI. Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines. Molecules. Available at: [Link]
Thieme. Synthesis of Functionalized Pyrazolo[1,5-a]pyridines: [3+2] Cycloaddition of N-Aminopyridines and α,β-Unsaturated Carbonyl Compounds/Alkenes at Room Temperature. Synthesis. Available at: [Link]
MDPI. Oxidative [3+2]Cycloaddition of Alkynylphosphonates with Heterocyclic N-Imines: Synthesis of Pyrazolo[1,5-a]Pyridine-3-phosphonates. Molecules. Available at: [Link]
MDPI. Ultrasonic Synthesis, Molecular Structure and Mechanistic Study of 1,3-Dipolar Cycloaddition Reaction of 1-Alkynylpyridinium-3-olate and Acetylene Derivatives. Molecules. Available at: [Link]
ResearchGate. New Synthesis and Reactions of Ethyl 5‐amino‐4‐cyano‐1‐phenyl‐1H‐pyrazole‐3‐carboxylate. Available at: [Link]
R Discovery. A new 1,3-dipolar cycloaddition reaction. Available at: [Link]
Google Patents. CN103508959A - Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate.
Longdom Publishing. Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua. Available at: [Link]
ACS Publications. Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides. Journal of Combinatorial Chemistry. Available at: [Link]
Longdom Publishing. Journal of Physical Chemistry & Biophysics. Available at: [Link]
ECHA. ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate — Chemical Substance Information. Available at: [Link]
Asian Publication Corporation. Pyrazolopyridines I: Synthesis of Some Pyrazolo[3,4-b]pyridine-4-carboxylates. Asian Journal of Chemistry. Available at: [Link]
National Institutes of Health. Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. ACS Infectious Diseases. Available at: [Link]
Wikipedia. 1,3-Dipolar cycloaddition. Available at: [Link]
MDPI. Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles. Molecules. Available at: [Link]
Frontiers. Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers in Chemistry. Available at: [Link]
ResearchGate. One-step Synthesis of Cyanated Pyrazolo[1, 5-a]pyridines Utilizing N-Aminopyridines as 1,3-Dipole and Nitrogen Source. Available at: [Link]
Scale-Up Synthesis of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate: Application Note & Protocol
Executive Summary Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1823228-03-0) is a highly valued fused-bicyclic scaffold utilized extensively in the development of selective receptor ligands, kinase inhibitors...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1823228-03-0) is a highly valued fused-bicyclic scaffold utilized extensively in the development of selective receptor ligands, kinase inhibitors, and advanced active pharmaceutical ingredients (APIs)[1][2]. Transitioning the synthesis of this core from a discovery-scale laboratory environment to an industrial manufacturing plant requires overcoming significant hurdles related to reagent safety, regiocontrol, and atom economy. This application note details an optimized, two-step scalable synthesis that replaces hazardous reagents with industrially viable alternatives while maintaining high regioselectivity and overall yield.
Mechanistic Rationale & Atom Mapping
The construction of the pyrazolo[1,5-a]pyridine core relies on a tandem N-amination followed by a [3+2] dipolar cycloaddition[3][4]. Understanding the electronic causality and atom mapping of this sequence is critical for troubleshooting at scale.
Step 1: Electrophilic N-Amination: To achieve the 5-cyano substitution on the final bicyclic core, 4-cyanopyridine must be used as the starting material. The lone pair of the pyridine nitrogen attacks the electrophilic nitrogen of the aminating agent. While discovery routes often use O-(mesitylsulfonyl)hydroxylamine (MSH)[3][4], MSH is shock-sensitive and poses severe thermal hazards at scale. Our protocol substitutes MSH with Hydroxylamine-O-sulfonic acid (HOSA), which is inexpensive, stable, and highly effective in aqueous media[3].
Step 2: Regioselective [3+2] Cycloaddition: The resulting 1-amino-4-cyanopyridinium salt is deprotonated by a mild base to generate an N-iminopyridinium ylide (a 1,3-dipole). This ylide reacts with ethyl propiolate. The highly polarized nature of ethyl propiolate directs the nucleophilic attack of the exocyclic ylide nitrogen exclusively to the unsubstituted β-carbon of the alkyne, while the α-carbon (bearing the ester) bonds to the C2 position of the pyridine ring[5][6].
Atom Mapping: During cyclization, the pyridine C4 (bearing the cyano group) becomes the C5 position of the resulting pyrazolo[1,5-a]pyridine core. Simultaneously, the electronic bias of the alkyne exclusively yields the 3-carboxylate regioisomer[4][5]. Subsequent oxidative aromatization, driven by atmospheric oxygen and a catalytic oxidant, yields the fully aromatic target.
Reaction Pathway & Workflow
Figure 1: Two-step scale-up synthetic workflow for Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate.
Comparative Data & Yield Optimization
To ensure the protocol is suitable for multi-kilogram manufacturing, several parameters from the literature were systematically optimized to reduce the Environmental Factor (E-Factor) and improve safety profiles[7].
Parameter
Discovery Scale (Literature)
Industrial Scale-Up (Optimized)
Rationale for Change
Aminating Agent
MSH
HOSA
MSH is shock-sensitive[3]. HOSA is stable, cheap, and water-soluble.
TEMPO/Air is highly atom-economical and avoids heavy iodine waste[5].
Overall Yield
45 - 55%
78 - 82%
Optimized stoichiometry and suppression of unaromatized side reactions.
Detailed Scale-Up Protocols
Step 1: Synthesis of 1-Amino-4-cyanopyridinium Inner Salt
Causality: HOSA decomposes rapidly at elevated temperatures in alkaline media, which would lead to a drastic drop in atom economy. Therefore, strict thermal control is the most critical parameter in this step.
Equip a 50 L glass-lined jacketed reactor with a mechanical stirrer, internal temperature probe, and an addition funnel.
Charge 4-cyanopyridine (1.0 eq, 2.0 kg) and a solvent mixture of Water/Methanol (3:1, 20 L).
Cool the reaction mixture to 0–5 °C using a chiller unit.
Add aqueous KOH (1.0 eq) to slightly basify the solution, maintaining the temperature below 5 °C.
Dissolve HOSA (1.2 eq, 2.6 kg) in cold water (5 L) and transfer to the addition funnel.
Add the HOSA solution dropwise over 2 hours. Critical: Adjust the addition rate to ensure the internal temperature never exceeds 10 °C.
Stir the mixture for an additional 4 hours at 5 °C. The product will precipitate as a dense crystalline solid.
Filter the suspension, wash the filter cake with ice-cold water (2 × 2 L), and dry under vacuum at 40 °C to constant weight.
Self-Validating System: Monitor the reaction via TLC (DCM:MeOH 9:1). The disappearance of the 4-cyanopyridine spot (Rf ~0.6) and the formation of a baseline spot (Rf ~0.0) indicates successful conversion to the highly polar pyridinium salt. IR spectroscopy of the dried cake must show a distinct N-N stretch (~3200 cm⁻¹) and the retention of the nitrile peak (~2230 cm⁻¹).
Step 2: [3+2] Cycloaddition and Aromatization
Causality: Potassium carbonate is selected over stronger organic bases to prevent the premature hydrolysis of the ethyl propiolate ester and to minimize base-catalyzed polymerization of the alkyne. The introduction of a TEMPO catalyst alongside a continuous air sparge drives the oxidative aromatization of the intermediate dihydropyrazolo species, preventing the accumulation of partially saturated byproducts[5].
In a clean 50 L reactor, charge the 1-amino-4-cyanopyridinium salt (1.0 eq, ~2.5 kg), anhydrous K₂CO₃ (2.0 eq, 3.1 kg), and DMF (25 L).
Begin moderate agitation and introduce a subsurface sparge of clean, dry compressed air.
Add TEMPO (0.05 eq, 85 g) to the suspension.
Add ethyl propiolate (1.5 eq, 1.6 kg) dropwise at 20–25 °C over 1 hour.
Maintain the air sparge and stir the reaction at 25 °C for 12 hours.
Quench the reaction by slowly adding Water (30 L). The desired product will begin to precipitate.
Extract the aqueous mixture with Ethyl Acetate (3 × 15 L) if precipitation is incomplete, or directly filter the solids if a high-purity precipitate forms.
Self-Validating System: In-process LC-MS is mandatory here. The chromatogram should show the complete consumption of the intermediate mass (m/z 120 for the cation) and the emergence of the target product mass ([M+H]⁺ = 216.2). The UV spectrum of the reaction mixture will undergo a distinct bathochromic shift as the extended conjugated pyrazolo[1,5-a]pyridine system forms.
Downstream Processing & Quality Control
For pharmaceutical applications, the crude Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate must be purified to remove residual TEMPO and trace DMF.
Crystallization: Dissolve the crude solid in boiling Ethanol (approx. 5 volumes). Slowly add Water (1.5 volumes) until the cloud point is reached. Allow the mixture to cool to room temperature at a rate of 10 °C/hour, then chill to 5 °C.
Quality Control: The final isolated off-white crystals should yield >99% purity by HPLC. Disappearance of the alkyne C-H stretch (~3300 cm⁻¹) and the appearance of the conjugated ester carbonyl (~1710 cm⁻¹) in the FT-IR spectrum confirm the structural integrity of the cycloadduct.
References
Chemical Substance Information: ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate. NextSDS Chemical Database. Available at:[Link]
Optimized scale up of 3-pyrimidinylpyrazolo[1,5-a]pyridine via Suzuki coupling. Academia.edu. Available at:[Link]
Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules, 2021. Available at:[Link]
5-Aminofuro[3,2-c]pyridinium Tosylates and Substituted Furo[3,2-c]pyridine N-Oxides. Collection of Czechoslovak Chemical Communications. Available at: [Link]
Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO-Mediated [3 + 2] Annulation–Aromatization of N-Aminopyridines and α,β-Unsaturated Compounds. Organic Letters, 2022. Available at:[Link]
PhI(OAc)2-Promoted Regioselective Cycloaddition of N-Aminopyridinium Ylides with Electron-Deficient Alkenes. Synlett, 2024. Available at:[Link]
Syntheses of ethyl 4- and 6-substituted pyrazolo[1,5-a]-pyridine-3-carboxylates. J. Chem. Soc., Perkin Trans. 1, 1975. Available at:[Link]
Rationally Based Efficacy Tuning of Selective Dopamine D4 Receptor Ligands. Journal of Medicinal Chemistry, 2001. Available at:[Link]
Troubleshooting low conversion rates for Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate intermediates
Technical Support Center: Troubleshooting Low Conversion of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discove...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Troubleshooting Low Conversion of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and process scientists encountering stalled conversions or low yields when synthesizing functionalized pyrazolo[1,5-a]pyridines.
The synthesis of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1823228-03-0)[1] relies on a highly sensitive, two-stage sequence: the N-amination of 4-cyanopyridine followed by a base-mediated 1,3-dipolar cycloaddition with ethyl propiolate. Because this pathway involves reactive ylides and requires an often-overlooked oxidative aromatization step, slight deviations in technique will drastically reduce your conversion rates.
This guide provides a self-validating protocol, diagnostic data matrices, and targeted FAQs to help you identify the exact causality behind your stalled reactions and implement field-proven fixes.
Synthetic Workflow & Critical Intervention Points
Synthetic workflow for the target molecule highlighting critical bottlenecks.
Diagnostic Data Matrix
Before altering your protocol, analyze your crude reaction mixture. Match your analytical observations to the table below to identify the precise chemical failure point.
Analytical Observation
Primary Diagnostic Marker
Probable Chemical Cause
Recommended Corrective Action
Stalled Conversion (~30-40%)
LC-MS shows dominant M+2 peak
Incomplete oxidative aromatization of the dihydropyrazolo intermediate.
Introduce continuous air sparge[2] or add 1.0 eq chloranil[3].
Black Tar Formation (<10% Yield)
Polymeric baseline on HPLC
Base-catalyzed polymerization of ethyl propiolate.
Decrease addition rate via syringe pump; lower temperature to 15 °C.
High Starting Material Recovery
Unreacted 4-cyanopyridine
Degradation of the N-aminating reagent (e.g., MSH).
Switch to bench-stable O-(2,4-dinitrophenyl)hydroxylamine (DPH)[4].
M-28 Byproduct Formation
Mass corresponding to loss of ethyl
Ester hydrolysis to carboxylic acid.
Use strictly anhydrous DMF and oven-dried K2CO3.
Self-Validating Experimental Protocol
Do not treat this synthesis as a single pot reaction. To guarantee high conversion, treat the amination, cycloaddition, and oxidation as distinct mechanistic phases requiring independent validation.
Step 1: Reliable N-Amination
Historically, chemists used O-(mesitylsulfonyl)hydroxylamine (MSH) for amination. However, MSH is notoriously unstable and degrades rapidly, leading to poor ylide formation. We strongly recommend substituting it with O-(2,4-dinitrophenyl)hydroxylamine (DPH)[4].
Dissolve 4-cyanopyridine (1.0 eq) in anhydrous DCM at 0 °C.
Add DPH (1.1 eq) portion-wise and allow the mixture to warm to room temperature, stirring for 12 hours.
Validation Checkpoint: Run an LC-MS of the crude mixture. You must observe the complete disappearance of the 4-cyanopyridine peak and the appearance of the 1-amino-4-cyanopyridinium ion. If starting material remains, do not proceed; re-dose the amination reagent.
Concentrate the intermediate salt and redissolve it in strictly anhydrous DMF.
Add finely milled, oven-dried K₂CO₃ (2.0 eq).
Critical Step: Using a syringe pump, add ethyl propiolate (1.5 eq) dropwise over 45 minutes while maintaining the internal temperature at 15–20 °C[5].
Causality: K₂CO₃ deprotonates the N-amino group to form the reactive N-imine ylide. Slow addition of the alkyne prevents localized exothermic polymerization of ethyl propiolate, which is the primary cause of black tar formation.
Step 3: Oxidative Aromatization
Equip the reaction vessel with a gas dispersion tube.
Bubble dry air (or oxygen) through the stirring mixture for 2 to 4 hours[2]. Alternatively, add a mild stoichiometric oxidant like chloranil[3].
Causality: The initial [3+2] cycloaddition yields a dihydropyrazolo[1,5-a]pyridine intermediate. Without an electron acceptor (O₂ or chemical oxidant), the reaction stalls, appearing to the user as "low conversion" of the final product.
Frequently Asked Questions (Troubleshooting)
Q: My conversion stalls at ~40%, but the pyridinium salt is completely consumed. What is happening?A: You are trapping the reaction at the dihydropyrazolo intermediate stage. While some literature implies that the reaction of N-imines with alkynes spontaneously aromatizes, electron-deficient systems (like those bearing a 5-cyano group) often form stable dihydropyrazolo adducts that require active oxidation. Introduce an air sparge[2] or a chemical oxidant (e.g., chloranil)[3] to drive the aromatization forward.
Q: The reaction mixture turns into a thick black tar, and the yield is <10%. How do I prevent this?A: This is a classic symptom of ethyl propiolate polymerization. Ethyl propiolate is highly susceptible to base-catalyzed polymerization, especially in polar aprotic solvents like DMF. To mitigate this:
Use a syringe pump to add the ethyl propiolate over at least 30–45 minutes.
Maintain the internal temperature below 20 °C during addition.
Ensure your K₂CO₃ is finely milled to provide a heterogeneous basic surface rather than a localized high-pH environment.
Q: Why is my amination step failing when using MSH?A: O-(mesitylsulfonyl)hydroxylamine (MSH) is notoriously unstable and can spontaneously decompose (sometimes explosively) if not stored at sub-zero temperatures or if it absorbs moisture. If your amination is failing, switch to O-(2,4-dinitrophenyl)hydroxylamine (DPH), which is bench-stable and provides highly reproducible amination of pyridines[4].
Q: I am observing a significant byproduct with a mass corresponding to M-28 (loss of ethyl). What causes this?A: This indicates ester hydrolysis forming the corresponding carboxylic acid, usually caused by adventitious water in the presence of K₂CO₃. Ensure your DMF is strictly anhydrous (stored over molecular sieves) and that the K₂CO₃ has been oven-dried prior to use.
Root Cause Analysis Decision Tree
Diagnostic decision tree for identifying and resolving low conversion rates.
References
Chemical Substance Information: ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
Source: NextSDS
URL:[Link]
New approach toward the synthesis of deuterated pyrazolo[1,5-a]pyridines
Source: Beilstein Journals
URL:[Link]
Metalation and Amination of N-Heterocycles and the Halogen/Zinc Exchange of Aryl Halides
Source: Elektronische Hochschulschriften der LMU München
URL:[Link]
Targeting HIV-1 Reverse Transcriptase Using a Fragment-Based Approach
Source: MDPI
URL:[Link]
HPLC Method Validation for Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate Purity Analysis: A Comparative Guide
Executive Summary & Scientific Context Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1823228-03-0) is a highly specialized heterocyclic intermediate utilized in the synthesis of advanced active pharmaceutical...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Context
Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1823228-03-0) is a highly specialized heterocyclic intermediate utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including novel kinase inhibitors and cardiovascular therapeutics[1][2]. Ensuring the absolute purity of this intermediate is critical; structurally analogous process impurities—such as ethyl 2-aminopyrazolo[1,5-a]pyridine-3-carboxylate and various hydrolysis degradants—can easily propagate through downstream synthetic steps, ultimately compromising the efficacy and safety of the final drug product.
This guide provides an objective, data-driven comparison of high-performance liquid chromatography (HPLC) methodologies for the purity analysis of this compound. By evaluating different column chemistries and validating the optimal method against ICH Q2(R2) guidelines[3][4], we establish a self-validating analytical protocol designed for rigorous quality control environments.
Mechanistic Grounding: The Analytical Challenge
The pyrazolo[1,5-a]pyridine core features a fused, electron-rich aromatic system. The substitution of a strongly electron-withdrawing cyano group (-CN) at the 5-position and an ester group at the 3-position creates a pronounced dipole moment across the molecule.
The Causality of Column Selection:
When employing standard reversed-phase HPLC with traditional octadecylsilane (C18) columns, separation relies almost entirely on hydrophobic partitioning. Because the critical impurities share an identical hydrophobic footprint (the fused bicyclic core) and differ only in electronic distribution (e.g., an amino group vs. a cyano group), C18 columns frequently fail to provide adequate resolution, leading to co-elution. To resolve this, an orthogonal approach leveraging
π−π
(pi-pi) and dipole-dipole interactions is required.
Comparative Analysis of HPLC Methodologies
To determine the most robust analytical procedure, three distinct chromatographic approaches were evaluated against a spiked sample containing the target compound and its three primary process impurities.
Method A: Standard C18 (The Baseline) – Isocratic elution using Acetonitrile/Water (0.1% TFA).
Method C: UHPLC Sub-2 µm C18 (High-Throughput) – Rapid gradient on a short, small-particle column.
Table 1: Performance Comparison of Chromatographic Methods
Performance Metric
Method A (Standard C18)
Method B (Phenyl-Hexyl)
Method C (UHPLC C18)
Critical Resolution (
Rs
)
1.4 (Co-elution risk)
3.2 (Baseline resolved)
1.8 (Marginal)
Peak Tailing Factor (
Tf
)
1.65 (Slight tailing)
1.10 (Highly symmetric)
1.35
Total Run Time
25.0 min
20.0 min
8.0 min
Limit of Quantitation (LOQ)
0.15 µg/mL
0.06 µg/mL
0.08 µg/mL
Overall Suitability
Poor selectivity
Optimal for QC Release
Good, but requires high pressure
Conclusion of Comparison:Method B (Phenyl-Hexyl) is the superior choice. The phenyl ring of the bonded stationary phase interacts directly with the delocalized
π
-electrons of the pyrazolo[1,5-a]pyridine core. This shape selectivity and dipole-induced retention successfully separate the cyano-substituted target from structurally similar impurities that co-elute on purely hydrophobic C18 phases.
Optimized Experimental Protocol (Method B)
To ensure scientific integrity, the following protocol is designed as a self-validating system . It includes a mandatory System Suitability Test (SST) that acts as an internal control mechanism; if the SST fails, the run is automatically invalidated, preventing the reporting of erroneous data.
Step-by-Step Methodology
1. System Suitability Testing (SST) - The Self-Validating Gatekeeper
Action: Inject a 0.1 mg/mL standard solution of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate in five replicates prior to any sample analysis.
Acceptance Criteria: Retention time %RSD ≤ 1.0%, Peak Tailing Factor (
Tf
) ≤ 1.5, and Theoretical Plates (
N
) ≥ 10,000.
2. Mobile Phase Preparation
Mobile Phase A (Aqueous): 10 mM Ammonium Acetate in LC-MS grade Water. Adjust to pH 5.5 using dilute glacial acetic acid.
Causality: Maintaining a pH of 5.5 ensures that the weakly basic nitrogens in the pyrazolo[1,5-a]pyridine core remain unprotonated, maximizing retention and preventing peak tailing caused by secondary interactions with residual silanols.
Mobile Phase B (Organic): LC-MS grade Acetonitrile.
3. Chromatographic Conditions
Column: Phenomenex Kinetex Phenyl-Hexyl, 150 x 4.6 mm, 2.6 µm core-shell.
Detection: PDA (Photodiode Array) scanning from 200–400 nm; Quantitation extracted at 254 nm.
4. Gradient Program
0.0 – 2.0 min: 10% B (Isocratic hold to focus polar impurities)
2.0 – 12.0 min: Linear ramp to 80% B (Elutes the target compound)
12.0 – 15.0 min: Hold at 80% B (Column wash)
15.0 – 15.1 min: Return to 10% B
15.1 – 20.0 min: Re-equilibration at 10% B
ICH Q2(R2) Validation Workflow & Data
Following the establishment of the Analytical Target Profile (ATP) as per ICH Q14[5], the Phenyl-Hexyl method was subjected to rigorous validation according to the ICH Q2(R2) guidelines[3][4].
Figure 1: ICH Q2(R2) Method Validation Workflow for Pyrazolo[1,5-a]pyridine Purity Analysis.
Table 2: ICH Q2(R2) Validation Results Summary
Validation Parameter
ICH Q2(R2) Acceptance Criteria
Observed Result
Status
Specificity
No blank interference; Peak Purity Angle < Purity Threshold
No interference; Purity Match > 999
Pass
Linearity & Range
R2
≥ 0.999 (from 25% to 150% of nominal concentration)
Standard C18 chromatography is insufficient for the purity analysis of complex, highly aromatic heterocycles like Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate due to poor electronic selectivity. By transitioning to a Phenyl-Hexyl stationary phase, analytical scientists can exploit
π−π
interactions to achieve baseline resolution of critical process impurities. The resulting method, fully validated under ICH Q2(R2) parameters, provides a robust, self-validating framework suitable for stringent pharmaceutical Quality Control environments.
References
Title: ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate — Chemical Substance Information | Source: NextSDS | URL
Title: US10214526B2 - Substituted pyrazolo[1,5-a]-pyridine-3-carboxamides and use thereof | Source: Google Patents | URL
Title: ICH Q2 (R2)
Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline | Source: European Medicines Agency (europa.eu)
Title: Practical Strategies for ICH Q14 and Q2(R2)
A Senior Application Scientist's Guide to Establishing a Reference Standard and Validating an Analytical Method for Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. This guide provides a comprehensive framework for establishing a chemical reference standard and validating...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. This guide provides a comprehensive framework for establishing a chemical reference standard and validating a quantitative analytical method for Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate, a heterocyclic compound of interest in medicinal chemistry. Due to the limited availability of publicly documented, validated methods for this specific molecule[1], this document will serve as a practical, experience-based "how-to" guide grounded in the principles of the International Council for Harmonisation (ICH) guidelines.
The Cornerstone of Quantitative Analysis: The Reference Standard
A reference standard is a highly purified and well-characterized substance used as a measurement base. For Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1823228-03-0)[2], establishing a robust reference standard is the first critical step before any quantitative analytical method can be validated and routinely used.
Qualification of a Primary Reference Standard
A primary reference standard is of the highest purity and its value is accepted without reference to other standards. The qualification of a batch of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate as a primary standard is a rigorous process.
Experimental Workflow for Primary Reference Standard Qualification
Caption: Workflow for qualifying a primary reference standard.
The assigned purity is typically calculated using a mass balance approach:
Comparing Primary and Secondary (Working) Standards
While a primary standard is used for definitive characterization, a secondary or working standard is used for routine analysis. The working standard is qualified against the primary standard.
Parameter
Primary Reference Standard
Secondary (Working) Standard
Rationale
Purity (Assigned)
> 99.5% (by mass balance)
> 99.0% (by HPLC vs. Primary)
The primary standard defines the "truth". The working standard's purity is established relative to it.
Characterization
Exhaustive (NMR, MS, IR, EA)
Confirmatory (Identity vs. Primary)
Full structural elucidation is only necessary for the primary standard.
Certification
Detailed Certificate of Analysis
Report of analysis, traceable to primary
Documentation reflects the level of characterization.
Usage
Method validation, qualification of secondary standards
Routine QC, release testing
Preserves the high-value primary standard.
Validation of a Quantitative HPLC-UV Method
The following section details the validation of a hypothetical reversed-phase HPLC-UV method for the quantification of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate, following the ICH Q2(R1) guideline.
Overall Analytical Method Validation Workflow
Caption: A typical workflow for analytical method validation.
Specificity
Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or placebo components.
Protocol:
Inject a blank (diluent) to demonstrate no interference at the retention time of the analyte.
Inject a placebo solution (all formulation components except the active ingredient) to show no co-eluting peaks.
Inject a solution of the reference standard.
Perform forced degradation studies (acid, base, peroxide, heat, light) on the analyte and analyze the stressed samples to ensure that degradation products do not co-elute with the main peak. Peak purity analysis (using a photodiode array detector) should be performed.
Acceptance Criteria: The analyte peak should be free from any co-eluting peaks in the placebo and degraded samples. The peak purity angle should be less than the peak purity threshold.
Linearity and Range
Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to be linear, accurate, and precise.
Protocol:
Prepare a stock solution of the Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate reference standard.
Create a series of at least five concentrations across the desired range (e.g., 50% to 150% of the target concentration).
Inject each concentration in triplicate.
Plot the mean peak area against concentration and perform a linear regression analysis.
Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be insignificant compared to the response at 100% concentration.
Hypothetical Linearity Data
Concentration Level
Concentration (µg/mL)
Mean Peak Area
50%
50
501234
80%
80
802345
100%
100
1003456
120%
120
1204567
150%
150
1505678
r²
\multicolumn{2}{c
}{0.9998}
Accuracy
Accuracy is the closeness of the test results to the true value. It is often assessed by determining the recovery of a known amount of analyte spiked into a placebo matrix.
Protocol:
Prepare placebo samples.
Spike the placebo with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare three samples at each level.
Analyze the samples and calculate the percent recovery.
Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% for each concentration level.
Hypothetical Accuracy Data
Spiked Level
Theoretical (µg/mL)
Measured (µg/mL)
% Recovery
80%
80
79.5
99.4%
100%
100
100.8
100.8%
120%
120
119.2
99.3%
Mean Recovery
\multicolumn{3}{c
}{99.8%}
Precision
Precision expresses the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.
Protocol (Repeatability): Prepare six separate samples of the analyte at 100% of the target concentration. Analyze the samples on the same day, with the same analyst and instrument. Calculate the mean, standard deviation, and relative standard deviation (%RSD).[1]
Protocol (Intermediate Precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.[1]
Acceptance Criteria: The %RSD for repeatability and intermediate precision should be ≤ 2.0%.[1]
Hypothetical Precision Data
Precision Level
Parameter
Result (% Assay)
%RSD
Repeatability
(n=6)
99.8, 100.2, 99.5, 100.5, 99.9, 100.1
0.35%
Intermediate Precision
(n=6, different day/analyst)
100.5, 100.9, 99.8, 100.2, 100.6, 100.0
0.41%
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Protocol (Signal-to-Noise Approach):
Determine the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD.
Determine the concentration that yields a signal-to-noise ratio of approximately 10:1 for LOQ.
Inject solutions at these concentrations to confirm the S/N ratios.
Acceptance Criteria: S/N ratio for LOD should be approximately 3:1. S/N ratio for LOQ should be approximately 10:1, and the precision (%RSD) at the LOQ should be ≤ 10%.
Robustness
Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.
Protocol:
Vary critical HPLC parameters one at a time, such as:
Flow rate (e.g., ± 0.2 mL/min)
Column temperature (e.g., ± 5 °C)
Mobile phase composition (e.g., ± 2% organic)
Analyze a system suitability solution under each condition and evaluate the impact on parameters like retention time, peak asymmetry, and resolution from adjacent peaks.
Acceptance Criteria: System suitability parameters should remain within their defined limits for all tested variations.
Conclusion
The validation of an analytical method is a critical process in ensuring the quality and consistency of pharmaceutical products. By following the detailed protocols and adhering to the acceptance criteria outlined in this guide, researchers and scientists can confidently establish a reliable HPLC method for the quantification of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate. This systematic approach, grounded in ICH principles, ensures that the analytical data generated is accurate, precise, and fit for its intended purpose in a regulatory environment.
Preclinical Toxicity and Safety Profile Comparison: Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate
Executive Summary & Scaffold Significance The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in modern medicinal chemistry. It is frequently deployed as a bioisostere for carboxylic groups in the development...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scaffold Significance
The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in modern medicinal chemistry. It is frequently deployed as a bioisostere for carboxylic groups in the development of human dihydroorotate dehydrogenase (hDHODH) inhibitors for acute myelogenous leukemia[1] and serves as a critical core for covalent epidermal growth factor receptor (EGFR) inhibitors targeting drug-resistant cancers[2].
However, the functionalization of this core during lead optimization significantly alters its safety profile. Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate (CAS: 1823228-03-0) is a highly reactive intermediate. The inclusion of the electron-withdrawing cyano (-CN) group at the C5 position fundamentally shifts the electrophilicity of the core, introducing acute toxicity risks that must be carefully managed during preclinical development[3]. This guide provides an objective, data-driven comparison of its toxicity profile against structural alternatives and outlines self-validating experimental workflows for safety screening.
Comparative Toxicity Profiles
To understand the structure-toxicity relationship (STR) of this scaffold, we must compare the target compound against its pyrimidine analog and a hydroxy-substituted variant. The data below summarizes the Globally Harmonized System (GHS) hazard classifications for these building blocks.
Causality Analysis:
The data clearly demonstrates that the cyano group is the primary driver of acute toxicity . Both cyano-substituted derivatives (pyridine and pyrimidine cores) trigger Acute Tox. 4 warnings across all exposure routes[3][4]. In stark contrast, substituting the cyano group with an electron-donating hydroxyl group (Ethyl 4-hydroxypyrazolo[1,5-a]pyridine-3-carboxylate) completely abolishes the acute toxicity classification, leaving only mild localized irritation[5]. The cyano group increases the electrophilicity of the conjugated system, making it more prone to off-target nucleophilic attack by cellular proteins, which manifests as acute systemic toxicity.
Mechanistic Pathways of Toxicity
To predict and mitigate the idiosyncratic toxicity associated with Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate, researchers must evaluate its metabolic fate. Hepatic Cytochrome P450 (CYP450) enzymes can bioactivate the cyano-functionalized core into reactive electrophilic intermediates, leading to glutathione (GSH) depletion and subsequent protein adduction.
Fig 1: Metabolic activation and toxicity pathway for cyano-substituted pyrazolopyridines.
Experimental Workflows for Safety Validation
To ensure rigorous safety profiling, the following self-validating protocols are designed to assess the specific liabilities of the pyrazolo[1,5-a]pyridine scaffold.
Protocol A: GSH Trapping Assay for Reactive Metabolite Screening
Causality: Because the electron-withdrawing cyano group increases the risk of covalent binding to off-target proteins[2], we utilize a Glutathione (GSH) trapping assay. This identifies whether the compound forms reactive electrophiles during Phase I metabolism.
Self-Validating System: This assay includes a positive control (Clozapine, known to form reactive nitrenium ions) to validate LC-MS/MS sensitivity, and a negative control (no NADPH) to prove that adduct formation is strictly CYP450-dependent.
Incubation Preparation: Combine 10 µM of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate with Human Liver Microsomes (HLM, 1 mg/mL protein) and 5 mM GSH in 100 mM potassium phosphate buffer (pH 7.4).
Reasoning: Using 5 mM GSH mimics physiological intracellular concentrations, providing a realistic competitive binding environment for reactive intermediates.
Reaction Initiation: Add 1 mM NADPH to initiate CYP450-mediated metabolism. Incubate at 37°C for 60 minutes.
Quenching: Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., labetalol).
Reasoning: Acetonitrile instantly denatures and precipitates microsomal proteins, halting the reaction and extracting the small molecules for analysis.
Centrifugation & Analysis: Centrifuge at 14,000 x g for 15 minutes. Analyze the supernatant via LC-MS/MS using a neutral loss scan of 129 Da (the characteristic mass loss of the glutamyl moiety from GSH adducts).
Protocol B: High-Throughput Cytotoxicity & STOT SE 3 Profiling (HepG2)
Causality: The compound carries a Specific Target Organ Toxicity - Single Exposure (STOT SE 3) classification[3]. We utilize HepG2 human hepatoma cells to assess basal cytotoxicity and early-stage metabolic uncoupling.
Self-Validating System: The protocol requires a 0.1% DMSO vehicle control (establishing 100% baseline viability) and 100 µM Chlorpromazine (positive control). The assay is only deemed valid if the Z'-factor is > 0.5.
Cell Seeding: Seed HepG2 cells at 10,000 cells/well in a 96-well opaque plate. Incubate for 24 hours at 37°C (5% CO2) to allow complete adhesion.
Compound Dosing: Treat cells with a 10-point dose-response curve (0.1 µM to 300 µM) of the test compounds.
Reasoning: A wide, logarithmic concentration range is necessary to accurately calculate the IC50 and capture the exact concentration threshold where Acute Tox. 4 manifestations begin.
Viability Measurement: After 48 hours of exposure, add an ATP-monitoring luminescence reagent (e.g., CellTiter-Glo).
Reasoning: ATP quantitation is directly proportional to the number of metabolically active cells. It offers significantly higher sensitivity than colorimetric MTT assays for detecting early-stage mitochondrial toxicity caused by the pyrazolo[1,5-a]pyridine core.
Data Normalization: Calculate viability relative to the vehicle control and plot using non-linear regression to derive the IC50.
Sainas, S., et al. "Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold: SAR of the Biphenyl Moiety." PubMed Central (PMC). URL:[Link]
ACS Publications. "Covalent Alkynylpyridopyrimidinones Targeting Cysteine 775 of the Epidermal Growth Factor Receptor Overcome Resistance to Current Therapies." Journal of Medicinal Chemistry. URL:[Link]
A Senior Application Scientist's Guide to the Spectroscopic Differentiation of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate Isomers
In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Positional isomers of pharmacologically active cores, such as the pyrazolo[1,5-a]pyri...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Positional isomers of pharmacologically active cores, such as the pyrazolo[1,5-a]pyridine scaffold, can exhibit vastly different biological activities, metabolic profiles, and toxicological properties. Consequently, the ability to unambiguously differentiate between these isomers is a critical quality control step in both research and manufacturing. This guide provides a comprehensive comparison of the expected spectroscopic characteristics of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate and its 6-cyano and 7-cyano positional isomers.
The insights presented herein are derived from fundamental principles of spectroscopic interpretation and data from related heterocyclic systems. While direct comparative experimental data for these specific isomers is not extensively published, this guide offers a robust, predictive framework for their differentiation using routine analytical techniques.
The Structural Challenge: Visualizing the Isomers
The core challenge lies in pinpointing the location of the cyano (-CN) group on the pyridine ring of the pyrazolo[1,5-a]pyridine system. The electronic and steric influence of this group at the 5, 6, or 7-position creates subtle yet measurable differences in the spectroscopic signatures of each isomer.
A visual representation of the isomeric structures.
¹H NMR Spectroscopy: A Proton's Perspective
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for differentiating these isomers. The chemical shift and coupling patterns of the protons on the pyridine ring are highly sensitive to the position of the electron-withdrawing cyano group.[1]
The pyrazolo[1,5-a]pyridine ring system has four protons, designated H-2, H-5, H-6, and H-7. The cyano group will substitute one of the protons at the 5, 6, or 7 position, and the remaining protons will exhibit distinct patterns.
Predicted ¹H NMR Data (in CDCl₃, 400 MHz)
Proton
5-Cyano Isomer (Predicted δ, Multiplicity, J in Hz)
6-Cyano Isomer (Predicted δ, Multiplicity, J in Hz)
7-Cyano Isomer (Predicted δ, Multiplicity, J in Hz)
H-2
~8.2 (s)
~8.1 (s)
~8.0 (s)
H-5
---
~8.6 (d, J≈9)
~8.4 (d, J≈7)
H-6
~7.8 (dd, J≈9, 2)
---
~7.2 (dd, J≈7, 2)
H-7
~8.9 (d, J≈2)
~8.7 (d, J≈9)
---
-OCH₂CH₃
~4.4 (q, J≈7)
~4.4 (q, J≈7)
~4.4 (q, J≈7)
-OCH₂CH₃
~1.4 (t, J≈7)
~1.4 (t, J≈7)
~1.4 (t, J≈7)
Rationale for Predictions:
Electron-Withdrawing Effects: The cyano group strongly deshields adjacent protons. In the 5-cyano isomer, H-6 will be significantly downfield. In the 6-cyano isomer, both H-5 and H-7 will be shifted downfield. For the 7-cyano isomer, H-6 will be deshielded.
Coupling Constants: The coupling constants (J-values) between adjacent protons on the pyridine ring are typically in the range of 7-9 Hz for ortho coupling and 1-3 Hz for meta coupling. This allows for the assignment of the relative positions of the remaining protons.
¹³C NMR Spectroscopy: Probing the Carbon Skeleton
Carbon-13 NMR spectroscopy provides complementary information for isomer differentiation. The chemical shifts of the carbon atoms in the pyridine ring are directly influenced by the position of the cyano group.[2][3]
Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)
Carbon
5-Cyano Isomer (Predicted δ)
6-Cyano Isomer (Predicted δ)
7-Cyano Isomer (Predicted δ)
C-2
~145
~144
~143
C-3
~112
~112
~112
C-5
~105 (CN-bearing)
~130
~128
C-6
~135
~118 (CN-bearing)
~120
C-7
~148
~142
~150 (CN-bearing)
C-8a
~140
~140
~140
C≡N
~117
~118
~116
C=O
~163
~163
~163
-OCH₂CH₃
~61
~61
~61
-OCH₂CH₃
~14
~14
~14
Rationale for Predictions:
The carbon atom directly attached to the electron-withdrawing cyano group will be significantly shielded (move upfield) compared to the corresponding carbon in the unsubstituted parent compound.
The chemical shifts of the adjacent carbons will also be affected, providing a unique fingerprint for each isomer.
Infrared (IR) Spectroscopy: The Nitrile Stretch
Infrared spectroscopy is a rapid method for confirming the presence of the nitrile functional group. The C≡N stretching vibration typically appears as a sharp, intense band in the region of 2240-2220 cm⁻¹ for aromatic nitriles.[4][5][6]
While the exact position of the C≡N stretch may vary slightly between the isomers due to differences in conjugation and electronic environment, this variation is often too small to be a reliable primary method for differentiation. However, it is an essential tool for confirming the presence of the cyano group in all isomers.
Predicted IR Data (KBr or ATR)
Functional Group
5-Cyano Isomer (Predicted cm⁻¹)
6-Cyano Isomer (Predicted cm⁻¹)
7-Cyano Isomer (Predicted cm⁻¹)
C≡N Stretch
~2230
~2232
~2228
C=O Stretch (Ester)
~1710
~1710
~1710
C-O Stretch
~1250
~1250
~1250
Aromatic C-H Bending
800-900 (distinct patterns)
800-900 (distinct patterns)
800-900 (distinct patterns)
The out-of-plane C-H bending region (800-900 cm⁻¹) may show more discernible differences between the isomers due to the varying substitution patterns on the pyridine ring.
Mass Spectrometry: Fragmentation Fingerprints
Mass spectrometry (MS) will show the same molecular ion peak for all three isomers, corresponding to the molecular weight of the compound. However, the fragmentation patterns under electron ionization (EI) can differ based on the stability of the resulting fragment ions.[7]
Predicted Mass Spectrometry Data (EI-MS)
Ion
Expected m/z
Predicted Relative Abundance
[M]⁺
227
Varies, but should be present for all isomers
[M - OCH₂CH₃]⁺
182
Likely a major fragment for all isomers
[M - COOCH₂CH₃]⁺
154
Significant fragment
Further fragmentation
Varies
The relative abundance of ions resulting from the cleavage of the pyrazolo[1,5-a]pyridine ring may differ between isomers.
The key to differentiation using MS will be a careful comparison of the relative intensities of the fragment ions. The position of the cyano group can influence the stability of the radical cations formed upon fragmentation, leading to different abundance ratios.
Experimental Protocols
To obtain high-quality, reproducible data for the comparison of these isomers, the following experimental protocols are recommended.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the isomer in approximately 0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00).
¹H NMR Acquisition:
Spectrometer: 400 MHz or higher for better resolution.
Number of Scans: 16-32, depending on sample concentration.
Relaxation Delay: 1-2 seconds.
¹³C NMR Acquisition:
Spectrometer: 100 MHz or higher.
Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.
Technique: Proton-decoupled.
Infrared (IR) Spectroscopy
Sample Preparation:
Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.
KBr Pellet: Mix approximately 1 mg of the sample with 100 mg of dry KBr powder and press into a transparent pellet.
Gas Chromatography-Mass Spectrometry (GC-MS): If the compounds are sufficiently volatile and thermally stable.
Direct Infusion: Dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile) and infuse directly into the ion source.
Ionization: Electron Ionization (EI) at 70 eV to induce fragmentation.
Analysis: Acquire a full scan mass spectrum from m/z 50 to 300.
Workflow for Isomer Differentiation
A systematic workflow for the differentiation of the isomers.
Conclusion
The differentiation of Ethyl 5-cyanopyrazolo[1,5-a]pyridine-3-carboxylate isomers is a tractable analytical challenge that can be confidently addressed through a multi-technique spectroscopic approach. While IR and MS provide valuable confirmatory data, ¹H and ¹³C NMR spectroscopy are the definitive methods for unambiguous structural assignment. By carefully analyzing the chemical shifts and coupling constants of the aromatic protons and the chemical shifts of the pyridine ring carbons, researchers and drug development professionals can ensure the isomeric purity of their compounds, a critical step in advancing safe and effective therapeutics.
References
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Stenutz, R. (n.d.). NMR chemical shift prediction of pyridines. Retrieved from [Link]
Tierney, J., Malfara, M., & Jansen, A. (2020). An Organic Chemistry Honors Option Focus on 13C Chemical Shift Studies for Substituted Benzenes and 4-Substitued Pyridines. ChemRxiv.
Scribd. (n.d.). Nitrile IR Spectroscopy Overview. Retrieved from [Link]
Abraham, R. J., & Mobli, M. (2000). Proton chemical shifts in nitriles and the electric field and p-electron effects of the cyano group. Magnetic Resonance in Chemistry, 38(4), 283-293.
Abraham, R. J., & Reid, M. (2000). Proton Chemical Shifts in NMR. Part 151. Proton chemical shifts in nitriles and the electric field and π electron effects of the cyano group. Progress in Nuclear Magnetic Resonance Spectroscopy, 37(1), 1-38.
Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]
Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online.
Bouchoux, G., & Gualbert, J. (1997). Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. The Journal of Organic Chemistry, 62(18), 6236-6243.
Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]
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